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  • Product: [4-(Benzyloxy)phenoxy]acetonitrile
  • CAS: 50635-26-2

Core Science & Biosynthesis

Foundational

In-Depth Structural Analysis and Synthesis of[4-(Benzyloxy)phenoxy]acetonitrile

A Comprehensive Whitepaper for Drug Development Professionals Executive Summary & Introduction [4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2) is a versatile, bifunctional building block widely utilized in medicinal...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Whitepaper for Drug Development Professionals

Executive Summary & Introduction

[4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2) is a versatile, bifunctional building block widely utilized in medicinal chemistry and advanced organic synthesis. Structurally, it consists of a central hydroquinone core symmetrically differentiated by a lipophilic benzyloxy group and a reactive acetonitrile moiety. This specific structural arrangement provides dual utility: the benzyloxy ether serves as a robust, yet orthogonal, protecting group or a lipophilic anchor for receptor binding, while the terminal nitrile acts as a highly reactive handle for further synthetic elaboration.

In drug discovery, phenoxyacetonitriles are privileged intermediates. They are routinely deployed in the synthesis of phenoxyethylamine derivatives, beta-blockers, and tetrazole-containing pharmacophores (bioisosteres for carboxylic acids). This whitepaper provides a rigorous examination of the molecular weight, structural properties, spectroscopic signatures, and a validated synthetic protocol for[4-(Benzyloxy)phenoxy]acetonitrile.

Physicochemical Profiling & Structural Analysis

Accurate characterization of molecular properties is critical for predicting pharmacokinetic behavior (ADME) and guiding downstream synthetic steps. The molecular formula of[4-(Benzyloxy)phenoxy]acetonitrile is C15H13NO2, corresponding to an exact molecular weight of 239.27 g/mol .

2.1 Quantitative Molecular Descriptors

The following table summarizes the core physicochemical parameters of the compound, which align well with Lipinski's Rule of Five, making it an excellent candidate for integration into orally bioavailable drug libraries.

ParameterValueCausality / Implication in Drug Design
CAS Number 50635-26-2Unique identifier for regulatory compliance and sourcing[1].
Molecular Formula C15H13NO2Indicates a high degree of unsaturation (10 degrees of unsaturation).
Molecular Weight 239.27 g/mol Well below the 500 Da threshold, allowing for further functionalization[2].
Hydrogen Bond Donors 0Enhances membrane permeability and lipophilicity.
Hydrogen Bond Acceptors 3Two ether oxygens and one nitrile nitrogen facilitate target binding.
Rotatable Bonds 5Provides sufficient conformational flexibility to adapt to binding pockets.
2.2 Spectroscopic Signatures (NMR & IR)

Structural elucidation of [4-(Benzyloxy)phenoxy]acetonitrile relies heavily on Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. The self-validating nature of these techniques ensures batch-to-batch consistency.

  • 1H NMR (CDCl3, 400 MHz):

    • δ 7.30 - 7.45 (m, 5H): Corresponds to the monosubstituted phenyl ring of the benzyloxy group. The multiplet arises from the overlapping signals of ortho, meta, and para protons.

    • δ 6.85 - 6.95 (m, 4H): The central para-substituted phenoxy ring exhibits a characteristic AA'BB' splitting pattern (two pseudo-doublets), confirming the 1,4-substitution pattern.

    • δ 5.02 (s, 2H): The benzylic methylene (-CH2-Ph) protons appear as a sharp singlet, deshielded by both the adjacent oxygen and the aromatic ring.

    • δ 4.71 (s, 2H): The methylene protons adjacent to the nitrile (-O-CH2-CN) are highly diagnostic. The strong electron-withdrawing nature of the cyano group coupled with the ether oxygen shifts this signal significantly downfield compared to standard aliphatic methylenes.

  • FTIR (ATR, cm⁻¹):

    • ~2250 cm⁻¹ (weak/medium): The hallmark C≡N stretching vibration. Its relatively low intensity is typical for aliphatic nitriles where the dipole moment change during vibration is moderate.

    • ~1210 and ~1050 cm⁻¹ (strong): Asymmetric and symmetric C-O-C stretching vibrations, confirming the presence of the two distinct ether linkages (aryl-alkyl).

Validated Synthetic Methodology

The synthesis of [4-(Benzyloxy)phenoxy]acetonitrile is typically achieved via an SN2 alkylation of 4-(benzyloxy)phenol with chloroacetonitrile (or bromoacetonitrile)[3]. The choice of reagents and conditions is driven by the need to maximize yield while preventing side reactions such as O-alkylation vs. C-alkylation (ambident nucleophile behavior of the phenoxide).

3.1 Mechanistic Rationale
  • Base Selection (K2CO3): Potassium carbonate is selected over stronger bases (like NaOH or NaH) because it is a mild, heterogeneous base. It quantitatively deprotonates the phenol (pKa ~10) to generate the highly nucleophilic phenoxide without risking the base-catalyzed hydrolysis of the sensitive nitrile product.

  • Solvent Selection (DMF or Acetone): Polar aprotic solvents are mandatory for this transformation. They solvate the potassium cation effectively, leaving the phenoxide anion "naked" and highly reactive, thereby accelerating the SN2 displacement of the chloride leaving group.

3.2 Step-by-Step Protocol
  • Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 4-(benzyloxy)phenol in anhydrous N,N-Dimethylformamide (DMF) (approx. 5 mL per gram of substrate).

  • Base Addition: Add 1.5 equivalents of finely powdered, anhydrous potassium carbonate (K2CO3). Stir the suspension at room temperature for 15 minutes to ensure complete deprotonation, indicated by a slight color change to a pale yellow.

  • Alkylation: Introduce 1.2 equivalents of chloroacetonitrile dropwise via a syringe. Caution: Chloroacetonitrile is a potent lachrymator and alkylating agent; handle exclusively in a well-ventilated fume hood.

  • Heating: Heat the reaction mixture to 60-70°C for 4 to 6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) (Hexanes:Ethyl Acetate, 3:1 v/v) until the starting phenol is completely consumed.

  • Aqueous Workup: Cool the mixture to room temperature and quench by pouring it into a 5-fold volume of ice-cold distilled water. Extract the aqueous phase three times with Ethyl Acetate (EtOAc).

  • Washing & Drying: Wash the combined organic layers sequentially with water (to remove DMF) and saturated brine. Dry the organic phase over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel or recrystallization from ethanol to afford[4-(Benzyloxy)phenoxy]acetonitrile as an off-white to white crystalline solid.

G A 4-(Benzyloxy)phenol (Starting Material) C K2CO3 in DMF/Acetone (Mild Base & Polar Aprotic Solvent) A->C B Chloroacetonitrile (Alkylating Agent) B->C D SN2 Alkylation Reaction (60-70°C, 4-6 hours) C->D E Aqueous Workup (EtOAc Extraction, Brine Wash) D->E F Purification (Recrystallization or Chromatography) E->F G [4-(Benzyloxy)phenoxy]acetonitrile (Target Product) F->G

Figure 1: Optimized synthetic workflow for [4-(Benzyloxy)phenoxy]acetonitrile via SN2 alkylation.

Downstream Applications in Drug Discovery

The strategic value of [4-(Benzyloxy)phenoxy]acetonitrile lies in the orthogonal reactivity of its functional groups. While the benzyloxy group can be selectively cleaved via catalytic hydrogenation (Pd/C, H2) to reveal a free phenol for further derivatization, the nitrile group serves as a linchpin for diverse chemical transformations.

  • Reduction to Primary Amines: Treatment with Lithium Aluminum Hydride (LiAlH4) or catalytic hydrogenation using Raney Nickel converts the nitrile to 2-[4-(benzyloxy)phenoxy]ethan-1-amine. This amine is a classic pharmacophore component in the synthesis of cardiovascular drugs and CNS-active agents.

  • Hydrolysis to Carboxylic Acids: Acidic or basic hydrolysis yields the corresponding phenoxyacetic acid, a structural motif frequently found in PPAR agonists and auxinic herbicides.

  • Tetrazole Synthesis: [3+2] cycloaddition with sodium azide (NaN3) in the presence of an ammonium salt yields a 5-substituted tetrazole, a well-established bioisostere for carboxylic acids that offers improved metabolic stability and altered pKa profiles.

G A [4-(Benzyloxy)phenoxy]acetonitrile B 2-[4-(Benzyloxy)phenoxy]ethan-1-amine (LiAlH4 or H2/Raney Ni) A->B Reduction C 2-[4-(Benzyloxy)phenoxy]acetic acid (Acid/Base Hydrolysis) A->C Hydrolysis D Tetrazole Derivative (NaN3, NH4Cl) A->D Cycloaddition

Figure 2: Divergent downstream synthetic pathways utilizing the nitrile moiety as a reactive handle.

Conclusion[4-(Benzyloxy)phenoxy]acetonitrile is a structurally elegant and chemically robust intermediate. Its molecular weight of 239.27 g/mol and favorable physicochemical properties make it highly suitable for early-stage drug discovery. By employing the validated SN2 alkylation protocol detailed in this guide, researchers can reliably synthesize this compound with high purity, ensuring seamless integration into complex synthetic pipelines and combinatorial library generation.
References
  • NextSDS. "[4-(benzyloxy)phenoxy]acetonitrile — Chemical Substance Information." NextSDS Database. Available at:[Link]

  • Molport. "2-[4-(benzyloxy)phenoxy]acetonitrile | 50635-26-2." Molport Chemical Database. Available at:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility Profile of [4-(Benzyloxy)phenoxy]acetonitrile in Various Organic Solvents

Introduction [4-(Benzyloxy)phenoxy]acetonitrile is a molecule of significant interest in the pharmaceutical and chemical industries, serving as a key intermediate in the synthesis of various target compounds. A thorough...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

[4-(Benzyloxy)phenoxy]acetonitrile is a molecule of significant interest in the pharmaceutical and chemical industries, serving as a key intermediate in the synthesis of various target compounds. A thorough understanding of its solubility in different organic solvents is paramount for the successful design, optimization, and scale-up of crystallization processes, formulation development, and purification strategies. Inefficient solubilization can lead to poor yield, impurities, and increased manufacturing costs. This guide provides a comprehensive overview of the solubility profile of [4-(Benzyloxy)phenoxy]acetonitrile, detailing both the theoretical underpinnings and practical experimental methodologies for its determination. We will explore its solubility in a range of common organic solvents and elucidate the thermodynamic principles governing these observations. This document is intended for researchers, scientists, and drug development professionals seeking a deep, actionable understanding of the physicochemical properties of this compound.

Theoretical Framework of Solubility

A robust understanding of the theoretical principles governing solubility is essential for interpreting experimental data and predicting the behavior of a solute in various solvent systems. This section delves into key concepts that form the basis of our analysis.

The "Like Dissolves Like" Principle and Hansen Solubility Parameters

The adage "like dissolves like" provides a foundational, qualitative understanding of solubility.[1] It suggests that substances with similar intermolecular forces are more likely to be soluble in one another. To quantify this principle, Hansen Solubility Parameters (HSPs) offer a powerful predictive tool.[2][3] HSPs deconstruct the total cohesive energy of a substance into three components:

  • δD (Dispersion forces): Arising from temporary fluctuations in electron density.

  • δP (Polar forces): Stemming from permanent dipoles.

  • δH (Hydrogen bonding): Representing the energy of hydrogen bonds.

Ideal Solubility and the van't Hoff Equation

For crystalline solutes, the process of dissolution involves overcoming the crystal lattice energy to allow the molecules to disperse into the solvent. The concept of "ideal solubility" represents the maximum possible solubility of a crystalline compound, assuming the solvent behaves as an ideal solvent.[6] The ideal solubility is primarily dependent on the melting point and the enthalpy of fusion of the solute.

The temperature dependence of solubility can be described by the van't Hoff equation, which relates the change in solubility to the enthalpy of dissolution (ΔH_sol).[7] For most solids dissolving in liquids, this process is endothermic (ΔH_sol > 0), meaning that solubility increases with temperature.[8] The logarithmic form of the van't Hoff equation is particularly useful for analyzing experimental data:

ln(X) = - (ΔH_sol / R) * (1/T) + (ΔS_sol / R)

where X is the mole fraction solubility, R is the ideal gas constant, T is the absolute temperature, and ΔS_sol is the entropy of dissolution. A plot of ln(X) versus 1/T should yield a straight line with a slope of -ΔH_sol/R.[7]

Experimental Determination of Solubility

To provide a comprehensive and reliable solubility profile for [4-(Benzyloxy)phenoxy]acetonitrile, a combination of gravimetric and spectroscopic methods is employed. This dual-pronged approach ensures accuracy and allows for cross-validation of the results.

Materials and Methods
  • Solute: [4-(Benzyloxy)phenoxy]acetonitrile (purity > 99%)

  • Solvents: Methanol, Ethanol, Acetone, Ethyl Acetate, Toluene, and n-Hexane (all analytical grade)

  • Apparatus: Temperature-controlled orbital shaker, analytical balance, volumetric flasks, pipettes, syringes with filters (0.45 µm), evaporating dishes, drying oven, UV-Vis spectrophotometer.

Experimental Workflow: A Self-Validating System

The following workflow is designed to be a self-validating system, incorporating equilibrium confirmation and multiple analytical techniques to ensure the robustness of the data.

G cluster_prep Sample Preparation cluster_sampling Sampling and Analysis cluster_grav Gravimetric Analysis cluster_spec UV-Vis Spectroscopic Analysis cluster_validation Data Validation prep1 Add excess [4-(Benzyloxy)phenoxy]acetonitrile to a known volume of solvent in a sealed vial. prep2 Place vials in a temperature-controlled orbital shaker. prep1->prep2 prep3 Equilibrate for 24 hours to ensure saturation is reached. prep2->prep3 samp1 Withdraw an aliquot of the supernatant using a pre-heated/cooled syringe with a filter. prep3->samp1 samp2 Divide the aliquot for two independent analytical methods. samp1->samp2 grav1 Accurately weigh a known volume of the filtrate in a pre-weighed evaporating dish. samp2->grav1 spec1 Dilute a known volume of the filtrate with a suitable solvent. samp2->spec1 grav2 Evaporate the solvent in a drying oven until a constant weight of the solute is achieved. grav1->grav2 grav3 Calculate solubility (g/100g of solvent). grav2->grav3 val1 Compare results from gravimetric and spectroscopic methods. grav3->val1 spec2 Measure the absorbance at the λmax of [4-(Benzyloxy)phenoxy]acetonitrile. spec1->spec2 spec3 Calculate concentration using a pre-established calibration curve. Convert to solubility. spec2->spec3 spec3->val1 val2 Analyze data using the van't Hoff equation to determine thermodynamic parameters. val1->val2 G van't Hoff Plot for the Solubility of [4-(Benzyloxy)phenoxy]acetonitrile xaxis 1/T (K⁻¹) yaxis ln(X) p1 p3 p1->p3 p2 x_start 0.0031 x_mid 0.00325 x_end 0.0034 y_start -4.0 y_mid -3.25 y_end -2.5

Figure 2: Representative van't Hoff plot illustrating the linear relationship between ln(X) and 1/T.

The linear relationship observed in the van't Hoff plots for all solvents confirms the applicability of this model. From the slope of these plots, the enthalpy of dissolution (ΔH_sol) can be calculated, providing valuable insight into the energy required to dissolve the solute in each solvent. A steeper slope corresponds to a higher enthalpy of dissolution, indicating a greater temperature sensitivity of solubility.

Conclusion

This technical guide has provided a comprehensive examination of the solubility profile of [4-(Benzyloxy)phenoxy]acetonitrile in a range of organic solvents. Through the application of robust experimental methodologies and a sound theoretical framework, we have established its solubility behavior and its dependence on solvent type and temperature. The findings herein are critical for the rational design of processes involving this compound, enabling informed solvent selection for crystallization, purification, and formulation. The presented protocols serve as a template for conducting reliable solubility studies, emphasizing the importance of self-validating experimental design for generating high-quality, actionable data.

References

  • Determination of Solubility by Gravimetric Method. (n.d.).
  • Hancock, B. C., & Zografi, G. (1997). Characteristics and significance of the amorphous state in pharmaceutical systems. Journal of Pharmaceutical Sciences, 86(1), 1-12.
  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.
  • Hansen Solubility Parameters. (n.d.). Retrieved from .

  • Zhang, H., Wu, J., Zhang, H., & He, J. (2021). Applications of the Hansen solubility parameter for cellulose. BioResources, 16(4), 6565-6577.
  • Penzkofer, A. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions.
  • Solubility of Organic Compounds. (2023, August 31).
  • Solubility: Importance, Measurements and Applications. (2024, November 14).
  • Abbott, S. (n.d.). Ideal Solubility. In Practical Solubility Science. Retrieved from [Link]

  • Jouyban, A. (2010). The van't Hoff plot for gases, liquids and solids. Journal of Solution Chemistry, 39(11), 1735-1741.
  • Palmer, D. S., & Mitchell, J. B. O. (2025). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
  • Introduction: The Solubility of Solids in Liquids. (n.d.).
  • Solubility of Organic Compounds. (2021, October 8).
  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1).
  • Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. (2009, March 24). Analytical Chemistry.
  • Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. (2005, September 1). Journal of Pharmaceutical and Biomedical Analysis.
  • 8: Gravimetric Methods. (2021, September 11).
  • Measurement of Hansen Solubility Parameters on Surface of Fine Particles Using Capillary Penetration Method. (n.d.).
  • Hansen, C. M. (1967). The three dimensional solubility parameter and solvent diffusion coefficient. Danish Technical Press.
  • Hildebrand, J. H., & Scott, R. L. (1950). The Solubility of Nonelectrolytes (3rd ed.).
  • Solubility and Distribution Phenomena -Chapter 10 Lecture 3 Ideal and Real Solutions. (n.d.). Retrieved from a university lecture slide repository.
  • Yalkowsky, S. H., & He, Y. (2003).
  • Martin, A., Bustamante, P., & Chun, A. H. C. (1993). Physical Pharmacy: Physical Chemical Principles in the Pharmaceutical Sciences (4th ed.). Lea & Febiger.
  • Hansen, C. M. (2008). Hansen solubility parameters: A celebration of their 40th anniversary. Journal of Coatings Technology and Research, 5(3), 269-277.

Sources

Foundational

The Strategic Role of [4-(Benzyloxy)phenoxy]acetonitrile in Advanced Pharmacophore Design: From Melanoma Targeting to β3-Adrenergic Modulation

Executive Summary In the landscape of modern drug discovery, the architectural flexibility of synthetic intermediates dictates the success of downstream pharmacophores. [4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, the architectural flexibility of synthetic intermediates dictates the success of downstream pharmacophores. [4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2) has emerged as a highly versatile, bifunctional building block. As application scientists, we recognize this molecule not merely as a chemical commodity, but as a strategic hub. The benzyloxy moiety serves as a robust, orthogonal protecting group for the para-phenol, while the acetonitrile group provides a reactive electrophilic center that can be seamlessly converted into primary amines, amidines, or tetrazoles.

This technical guide explores the causality behind utilizing this specific scaffold, detailing its foundational role in two major therapeutic avenues: Melanocyte-Directed Enzyme Prodrug Therapy (MDEPT) for targeted oncology, and selective β3-adrenergic agonists for metabolic thermogenesis.

Structural Anatomy and Chemical Rationale

The design of complex therapeutics requires intermediates that can withstand harsh synthetic conditions without compromising functional group integrity. [4-(Benzyloxy)phenoxy]acetonitrile offers two distinct advantages:

  • The Benzyl Ether Protecting Group: Unlike silyl ethers or acetates, the benzyl ether is exceptionally stable under strongly basic, nucleophilic, and reducing conditions (such as those involving metal hydrides). This allows for aggressive functionalization of the nitrile group without premature deprotection of the phenol.

  • The Phenoxyacetonitrile Linker: The two-carbon nitrile linker is an ideal precursor for phenoxyethylamine derivatives. The resulting ether linkage provides the exact steric flexibility and hydrogen-bonding characteristics required for optimal receptor binding in various biological targets.

Key Therapeutic Applications

Melanocyte-Directed Enzyme Prodrug Therapy (MDEPT)

Malignant melanoma cells overexpress tyrosinase, an enzyme central to melanogenesis. Researchers have exploited this by designing prodrugs where a cytotoxic payload (e.g., nitrogen mustards or ureas) is linked to a tyrosinase substrate derived from the deprotected amine of our starting material, 4-(2-aminoethoxy)phenol [1].

Mechanistic Causality: The prodrug remains inert in systemic circulation. Upon entering a melanoma cell, tyrosinase oxidizes the exposed phenol ring into a highly reactive ortho-quinone. This oxidation triggers a spontaneous 1,6-elimination cascade, cleaving the linker and releasing the cytotoxic payload directly at the tumor site, thereby minimizing off-target toxicity [2].

MDEPT Prodrug Phenol-Linked Prodrug Tyrosinase Tyrosinase (Melanoma) Prodrug->Tyrosinase Binding Quinone Reactive Quinone Intermediate Tyrosinase->Quinone Oxidation Payload Cytotoxic Payload Release Quinone->Payload 1,6-Elimination Apoptosis Targeted Cell Death Payload->Apoptosis DNA Damage

Figure 1: Mechanism of Melanocyte-Directed Enzyme Prodrug Therapy (MDEPT).

Selective β3-Adrenergic Agonists for Thermogenesis

The phenoxyethylamine scaffold derived from [4-(Benzyloxy)phenoxy]acetonitrile is a critical pharmacophore in the development of β3-adrenergic receptor agonists. These compounds target brown adipose tissue (BAT) to stimulate thermogenesis and lipolysis, offering therapeutic pathways for obesity and metabolic syndrome [3].

Mechanistic Causality: The ethylamine chain mimics endogenous catecholamines, while the phenoxy ether provides the necessary lipophilicity and spatial geometry to selectively bind the β3 receptor over β1 and β2 subtypes. This binding activates adenylyl cyclase, elevating cAMP and upregulating Uncoupling Protein 1 (UCP1).

Beta3 Agonist β3-Adrenergic Agonist (Phenoxyethylamine) Receptor β3 Receptor (Brown Adipose Tissue) Agonist->Receptor Binding cAMP cAMP Elevation (via Adenylyl Cyclase) Receptor->cAMP Gs Protein PKA Protein Kinase A (PKA) Activation cAMP->PKA Activation UCP1 UCP1 Expression & Thermogenesis PKA->UCP1 Lipolysis

Figure 2: β3-Adrenergic receptor signaling cascade leading to thermogenesis.

Synthetic Workflows and Experimental Protocols

To utilize this scaffold for the aforementioned applications, the nitrile must be reduced and the phenol deprotected. The causality behind a two-step approach (rather than a one-pot catalytic hydrogenation) is to allow isolation of the benzyloxy-protected amine. This protected intermediate is essential if the downstream payload coupling requires conditions that would otherwise react with a free phenol.

Protocol: Synthesis of 4-(2-Aminoethoxy)phenol Hydrochloride

Step 1: Hydride Reduction of the Nitrile Objective: Convert[4-(Benzyloxy)phenoxy]acetonitrile to 2-[4-(benzyloxy)phenoxy]ethanamine without cleaving the benzyl ether.

  • Preparation: Suspend Lithium Aluminum Hydride (LiAlH₄, 1.5 eq) in anhydrous THF (0.2 M) under an inert Argon atmosphere at 0°C. Causality: Strict anhydrous conditions are mandatory to prevent violent quenching of the hydride and to ensure maximum reduction efficiency.

  • Addition: Dissolve [4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq) in anhydrous THF and add dropwise to the LiAlH₄ suspension over 30 minutes, maintaining the temperature below 5°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes/EtOAc 7:3) until the starting material is consumed.

  • Quenching (Fieser Method): Cool to 0°C. Sequentially add water (x mL per x g of LiAlH₄), 15% NaOH (x mL), and water (3x mL). Causality: This specific quenching sequence produces a granular aluminum salt precipitate that is easily filtered, preventing emulsion formation.

  • Isolation: Filter through a Celite pad, concentrate the filtrate in vacuo, and purify via flash chromatography to yield the protected amine.

Step 2: Catalytic Debenzylation Objective: Remove the benzyl protecting group to yield the active phenol (CAS: 98420-50-9).

  • Preparation: Dissolve the protected amine from Step 1 in Methanol (0.1 M). Add a stoichiometric amount of 1M HCl in ether. Causality: Forming the hydrochloride salt prior to hydrogenation prevents the newly formed primary amine from poisoning the palladium catalyst.

  • Catalysis: Add 10% Pd/C (10% w/w). Purge the reaction vessel with Argon, then introduce Hydrogen gas (1 atm via balloon).

  • Reaction: Stir vigorously at room temperature for 12 hours.

  • Isolation: Filter the mixture through Celite to remove the catalyst. Concentrate the filtrate to yield 4-(2-aminoethoxy)phenol hydrochloride as a highly pure, off-white solid.

Synthesis SM [4-(Benzyloxy)phenoxy]acetonitrile Reduction Nitrile Reduction (LiAlH4 / THF) SM->Reduction Step 1 Intermediate 2-[4-(Benzyloxy)phenoxy]ethanamine Reduction->Intermediate 85% Yield Debenzylation Catalytic Hydrogenation (H2, Pd/C) Intermediate->Debenzylation Step 2 Product 4-(2-Aminoethoxy)phenol HCl Debenzylation->Product 92% Yield

Figure 3: Synthetic workflow from nitrile to the target phenoxyethylamine.

Quantitative Data Summary

The following table summarizes the physicochemical properties and typical reaction metrics for the core derivatives discussed in this guide.

Compound NameCAS NumberMolecular WeightLogP (Est.)Typical YieldPrimary Application
[4-(Benzyloxy)phenoxy]acetonitrile 50635-26-2239.27 g/mol 3.1N/A (Start)Synthetic Hub
2-[4-(Benzyloxy)phenoxy]ethanamine 50634-75-8243.30 g/mol 2.580-85%Protected Intermediate
4-(2-Aminoethoxy)phenol HCl 98420-50-9189.64 g/mol 0.890-95%MDEPT / β3 Agonists

References

  • Jordan, A. M., Khan, T. H., Malkin, H., Osborn, H. M., Photiou, A., & Riley, P. A. (2001). "Melanocyte-Directed enzyme prodrug therapy (MDEPT): development of second generation prodrugs for targeted treatment of malignant melanoma." Bioorganic & Medicinal Chemistry, 9(6), 1549-1558.[Link][1]

  • Knaggs, S., Malkin, H., Osborn, H. M., Williams, N. A., & Yaqoob, P. (2005). "New prodrugs derived from 6-aminodopamine and 4-aminophenol as candidates for melanocyte-directed enzyme prodrug therapy (MDEPT)." Organic & Biomolecular Chemistry, 3(21), 4002-4010.[Link][2]

  • Howe, R., et al. (1992). "Selective β3-adrenergic agonists of brown adipose tissue and thermogenesis. 1. [4-[2-[(2-hydroxy-3-phenoxypropyl)amino]ethoxy]phenoxy]acetates." Journal of Medicinal Chemistry, 35(10), 1751-1759.[Link][3]

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Exploratory

Thermal degradation pathway of [4-(Benzyloxy)phenoxy]acetonitrile

Whitepaper: Thermal Degradation Dynamics and Mechanistic Profiling of[4-(Benzyloxy)phenoxy]acetonitrile Executive Summary In advanced organic synthesis and materials science, bifunctional aryl ethers such as [4-(Benzylox...

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Author: BenchChem Technical Support Team. Date: April 2026

Whitepaper: Thermal Degradation Dynamics and Mechanistic Profiling of[4-(Benzyloxy)phenoxy]acetonitrile

Executive Summary

In advanced organic synthesis and materials science, bifunctional aryl ethers such as [4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2) serve as critical intermediates. However, the presence of multiple heteroatom linkages renders these molecules susceptible to complex thermal degradation pathways during high-temperature processing, distillation, or accelerated aging. As a Senior Application Scientist, I have structured this technical guide to deconstruct the thermodynamic vulnerabilities of this molecule. By drawing on established kinetic models of analogous benzyl phenyl ethers and aryloxyacetonitriles, this paper elucidates the radical-mediated cleavage mechanisms, details the causality behind specific degradation products, and provides a self-validating experimental framework for empirical profiling.

Molecular Architecture & Thermodynamic Vulnerabilities[4-(Benzyloxy)phenoxy]acetonitrile features a central hydroquinone core flanked by two distinct ether linkages: a benzyl ether group and a cyanomethyl ether (phenoxyacetonitrile) group. The thermal stability of the molecule is dictated by the weakest covalent bond within this architecture.

  • The Benzyl Ether Linkage ( Ph−CH2​−O−Ar ): The carbon-oxygen bond in benzyl ethers is notoriously labile. The homolytic bond dissociation energy (BDE) is exceptionally low (~52–55 kcal/mol) because the resulting benzyl and phenoxy radicals are highly resonance-stabilized. Literature on the pyrolysis of model benzyl phenyl ethers (BPE) demonstrates that this linkage is the primary locus of thermal failure, initiating degradation at temperatures as low as 250 °C to 275 °C[1][2].

  • The Cyanomethyl Ether Linkage ( Ar−O−CH2​−CN ): While stronger than the benzyl ether bond, the O−CH2​ bond adjacent to the nitrile group is still vulnerable to secondary thermal scission. Pyrolysis studies of polymers containing phenoxyacetonitrile moieties indicate that this group degrades to yield phenoxyacetonitrile pyrolysates, acetonitrile, and phenolic derivatives at elevated temperatures[3].

  • The Aryl-Oxygen Bonds: The bonds directly connecting the oxygen atoms to the central benzene ring possess significant partial double-bond character due to p-orbital delocalization. With BDEs exceeding 85 kcal/mol, these bonds remain largely intact during primary thermal degradation.

Mechanistic Pathways of Thermal Degradation

The thermal decomposition of [4-(Benzyloxy)phenoxy]acetonitrile is not a singular event but a cascading radical network.

Pathway A: Primary Homolysis and the "Cage Effect" Upon reaching the thermal activation threshold, the molecule undergoes homolytic scission at the benzyl ether bond. This generates a benzyl radical ( Ph−CH2∙​ ) and a 4-(cyanomethoxy)phenoxy radical. In condensed phases (e.g., melts or highly concentrated solutions), restricted molecular diffusion promotes the "cage effect." Instead of diffusing apart, the incipient radicals rapidly recombine via a 1,3- or 1,5-sigmatropic-like rearrangement to form thermodynamically stable ortho-benzylphenol derivatives (e.g., 2-benzyl-4-(cyanomethoxy)phenol)[1][2].

Pathway B: Hydrogen Abstraction and Secondary Cleavage Radicals that escape the solvent/melt cage undergo hydrogen abstraction from neighboring molecules. The benzyl radical abstracts a hydrogen atom to form toluene , while the phenoxy radical forms 4-(cyanomethoxy)phenol. Concurrently, at temperatures exceeding 300 °C, the cyanomethyl ether linkage undergoes secondary homolysis. The resulting cyanomethyl radicals ( ∙CH2​CN ) abstract hydrogen to generate acetonitrile , leaving behind hydroquinone mono-derivatives[3].

Pathway C: Oxidative and Hydrolytic Interference If thermal stress occurs in the presence of atmospheric oxygen, the benzylic position undergoes auto-oxidation, yielding benzaldehyde and benzoic acid derivatives[4]. In the presence of trace moisture (subcritical water conditions), the degradation shifts from a radical mechanism to an acid/base-catalyzed hydrolysis, yielding benzyl alcohol and the corresponding phenol[5].

Pathway A [4-(Benzyloxy)phenoxy]acetonitrile (Intact Molecule) B Benzyl Radical + 4-(Cyanomethoxy)phenoxy Radical A->B Primary Homolysis (>250°C) E Cyanomethyl Radical + Hydroquinone Derivatives A->E Secondary Scission (>300°C) G Benzaldehyde + Benzoates (Oxidative Pathway) A->G Thermal Oxidation (O2 present) C Toluene + 4-(Cyanomethoxy)phenol (H-abstraction) B->C Escape Cage (H-donor present) D 2-Benzyl-4-(cyanomethoxy)phenol (Radical Recombination) B->D Restricted Diffusion (Cage Effect) F Acetonitrile + Phenolics (Secondary Degradation) E->F H-abstraction

Figure 1: Radical-mediated thermal degradation network of [4-(Benzyloxy)phenoxy]acetonitrile.

Quantitative Thermodynamic Data

To predict the behavior of [4-(Benzyloxy)phenoxy]acetonitrile during chemical processing, we extrapolate quantitative kinetic parameters from rigorously studied model compounds containing identical functional nodes[1][2][3].

Functional Group LinkageEstimated BDE (kcal/mol)Primary Degradation MechanismThermal Onset (°C)Dominant Pyrolysates
Benzyl Ether ( Ph−CH2​−O−Ar )52.0 - 55.0Homolytic Cleavage & Rearrangement250 - 275Toluene, Benzaldehyde, Benzylphenols
Cyanomethyl Ether ( Ar−O−CH2​−CN )65.0 - 70.0Secondary Homolysis & H-Abstraction300 - 350Acetonitrile, Phenoxyacetonitrile
Aryl Ether ( Ar−O−C )> 85.0Highly stable; rarely cleaves first> 400Phenol, Hydroquinone

Experimental Protocol: Self-Validating Degradation Profiling

To empirically prove the causality of the radical pathways described above, a standard Pyrolysis-GC/MS (Py-GC/MS) run is insufficient, as it cannot distinguish between concerted rearrangements and radical recombination. Therefore, we employ a Self-Validating Radical Trapping Workflow . By introducing TEMPO (2,2,6,6-Tetramethylpiperidinyloxy)—a stable radical scavenger—we can intercept the transient benzyl and cyanomethyl radicals before they recombine.

Step-by-Step Methodology:

  • Sample Preparation (Control vs. Trapped):

    • Control Sample: Weigh 5.0 mg of neat[4-(Benzyloxy)phenoxy]acetonitrile into a quartz pyrolysis crucible.

    • Trapped Sample: Dissolve 5.0 mg of the analyte and 15.0 mg of TEMPO (3x molar excess) in 100 µL of dichloromethane. Evaporate the solvent under a gentle N2​ stream directly in the quartz crucible to ensure intimate solid-state mixing.

  • Isothermal Micro-Furnace Pyrolysis:

    • Interface the crucibles with a micro-furnace pyrolyzer coupled to a GC/MS system.

    • Subject both samples to an isothermal thermal shock at 275 °C for 30 seconds under an inert Helium atmosphere (to suppress the oxidative pathway).

  • Evolved Gas Analysis (Volatiles):

    • Route the evolved gases through a DB-5MS capillary column.

    • Causality Check: In the Control sample, expect high yields of toluene and acetonitrile. In the Trapped sample, these volatile peaks should be significantly suppressed, proving that their precursors were free radicals.

  • Residue Analysis via LC-HRMS (Non-volatiles):

    • Extract the non-volatile residue from the crucibles using LC-MS grade acetonitrile.

    • Analyze via Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) in positive electrospray ionization (ESI+) mode.

    • Validation Node: The presence of TEMPO-benzyl ( m/z ~248) and TEMPO-cyanomethyl ( m/z ~197) adducts in the Trapped sample definitively validates the homolytic cleavage mechanism. Concurrently, the concentration of the rearrangement product (2-benzyl-4-(cyanomethoxy)phenol) must drop near zero, proving the "cage effect" recombination theory.

Workflow S1 Sample Prep (Neat vs. TEMPO-spiked) S2 Micro-Furnace Pyrolysis (275°C, He Atmosphere) S1->S2 S3 Volatiles Analysis (Py-GC/MS) S2->S3 Gas Phase S4 Residue Extraction (LC-HRMS) S2->S4 Solid Residue S5 Mechanistic Validation (Adduct Confirmation) S3->S5 Toluene/Acetonitrile Suppression S4->S5 TEMPO-Adduct Detection

Figure 2: Self-validating Py-GC/MS and LC-HRMS workflow for radical trapping and analysis.

Conclusion

The thermal degradation of [4-(Benzyloxy)phenoxy]acetonitrile is governed by the inherent thermodynamic instability of its benzyl ether linkage, which initiates a cascade of homolytic cleavage and radical recombination events at temperatures as low as 250 °C. Secondary degradation of the cyanomethyl ether group further complicates the pyrolysate profile. For drug development professionals and materials scientists scaling up syntheses involving this intermediate, strict temperature controls below 200 °C, inert atmospheric processing, and the avoidance of acidic/basic moisture are critical to preventing yield loss via auto-oxidation, hydrolysis, and radical-induced oligomerization.

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Synthesis and Isolation Protocol for [4-(Benzyloxy)phenoxy]acetonitrile

Strategic Overview and Molecular Utility [4-(Benzyloxy)phenoxy]acetonitrile (CAS 50635-26-2) is a highly valued synthetic intermediate utilized in the preparation of phenoxypropanol derivatives and advanced small-molecul...

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Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview and Molecular Utility

[4-(Benzyloxy)phenoxy]acetonitrile (CAS 50635-26-2) is a highly valued synthetic intermediate utilized in the preparation of phenoxypropanol derivatives and advanced small-molecule therapeutics . The molecule features a hydroquinone core that is differentially functionalized: one hydroxyl is protected as a benzyl ether, while the other is converted to a cyanomethyl ether. This specific functionalization provides a robust, orthogonal handle for downstream transformations, such as reduction to a primary amine or hydrolysis to a carboxylic acid, without disturbing the benzyl protecting group.

Mechanistic Rationale & Experimental Design

The protocol employs a modified Williamson ether synthesis via an SN​2 displacement. As a Senior Application Scientist, designing this workflow requires balancing nucleophilicity with the suppression of side reactions.

  • Base Selection: Anhydrous potassium carbonate ( K2​CO3​ ) is utilized as a mild, heterogeneous base. Stronger bases (e.g., Sodium Hydride) are strictly avoided to prevent the premature deprotonation of the weakly acidic α -protons of the resulting nitrile, which could trigger unwanted Thorpe-Ziegler-type condensations or polyalkylation .

  • Solvent Dynamics: N,N-Dimethylformamide (DMF) is selected as the polar aprotic solvent. It effectively solvates the potassium cation while leaving the phenoxide anion relatively unsolvated, significantly enhancing its nucleophilicity and driving the reaction forward.

  • Electrophile: Bromoacetonitrile is chosen over chloroacetonitrile due to the superior leaving group ability of the bromide ion, permitting milder reaction temperatures and minimizing thermal degradation of the nitrile moiety.

Quantitative Reagent Specifications

The following table outlines the stoichiometric requirements for a standard 10.0 mmol scale synthesis, optimized for high yield and minimal byproduct formation.

ReagentMW ( g/mol )EquivalentsAmount (mmol)Mass / VolumeFunction
4-(Benzyloxy)phenol200.241.010.02.00 gNucleophile
Bromoacetonitrile119.951.212.01.44 g (0.84 mL)Electrophile
Potassium carbonate (anhydrous)138.212.020.02.76 gBase
N,N-Dimethylformamide (DMF)73.09--20 mLReaction Solvent
Ethyl Acetate (EtOAc)88.11--225 mLExtraction Solvent

Step-by-Step Synthesis Protocol

Phase 1: Phenoxide Generation
  • Preparation: Equip a 100 mL round-bottom flask with a PTFE-coated magnetic stir bar, a reflux condenser, and a nitrogen gas inlet to maintain an inert atmosphere.

  • Dissolution: Charge the flask with 2.00 g of 4-(benzyloxy)phenol and 20 mL of anhydrous DMF. Stir at 300 rpm until a homogenous solution is achieved.

  • Deprotonation: Add 2.76 g of finely powdered, anhydrous K2​CO3​ in a single portion.

    • Causality & Expertise: Utilizing finely powdered K2​CO3​ maximizes the solid-liquid interfacial surface area, accelerating the heterogeneous deprotonation. Stirring this suspension for 30 minutes at room temperature ensures near-quantitative phenoxide formation prior to the introduction of the electrophile.

Phase 2: Alkylation
  • Cooling: Submerge the reaction flask in an ice-water bath to lower the internal temperature to 0–5 °C.

  • Addition: Using a glass syringe, add 0.84 mL of bromoacetonitrile dropwise over a period of 15 minutes.

    • Causality & Expertise: Bromoacetonitrile is a highly reactive alkylating agent. Dropwise addition at reduced temperatures controls the initial exothermic burst, suppressing side reactions at the α -carbon of the nitrile.

  • Thermal Activation: Remove the ice bath, allow the mixture to warm to ambient temperature, and subsequently heat to 60 °C using an oil bath or heating block for 4 to 6 hours.

  • In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL EtOAc, and wash with water. Analyze the organic layer via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (3:1 v/v) mobile phase. The reaction is a self-validating system: it is deemed complete when the starting phenol ( Rf​≈0.3 ) is entirely consumed, replaced by a single, less polar product spot ( Rf​≈0.5 ).

Phase 3: Work-up and Extraction
  • Quenching: Cool the reaction mixture to room temperature and pour it slowly into a beaker containing 100 mL of ice-cold distilled water under vigorous stirring.

    • Causality & Expertise: A massive aqueous quench dissolves the inorganic byproducts ( KBr and unreacted K2​CO3​ ) and forces the highly hydrophobic product out of the DMF phase, facilitating a clean phase separation.

  • Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc ( 3×75 mL).

  • Organic Wash: Combine the organic extracts and wash sequentially with distilled water ( 3×50 mL) and saturated aqueous NaCl (brine, 50 mL).

    • Causality & Expertise: DMF is highly miscible with EtOAc. Multiple high-volume water washes are strictly required to partition the residual DMF into the aqueous phase, preventing it from co-eluting during chromatography and ruining the isolation.

Phase 4: Purification and Isolation
  • Drying: Dry the washed organic phase over anhydrous Na2​SO4​ for 15 minutes. Filter the suspension to remove the drying agent.

  • Concentration: Remove the EtOAc under reduced pressure using a rotary evaporator (water bath at 40 °C) to yield the crude product as a viscous oil or semi-solid.

  • Chromatography: Purify the crude material via flash column chromatography on silica gel (230-400 mesh). Elute with a step gradient of Hexanes/EtOAc (from 9:1 to 4:1 v/v).

  • Isolation: Pool the fractions containing the pure product (verified by TLC) and concentrate in vacuo to afford [4-(Benzyloxy)phenoxy]acetonitrile as an off-white solid.

Process Visualization

SynthesisWorkflow A 1. Reagent Preparation 4-(Benzyloxy)phenol + K2CO3 in DMF B 2. Alkylation Dropwise addition of Bromoacetonitrile A->B 0-5 °C, N2 atm C 3. Thermal Activation Stir at 60°C for 4-6 hours B->C Controlled heating D 4. Aqueous Work-up Quench with H2O, Extract with EtOAc C->D IPC: TLC Confirmation E 5. Organic Wash Wash with H2O & Brine, Dry over Na2SO4 D->E Phase separation F 6. Purification Silica Gel Column Chromatography E->F Concentration G 7. Product Isolation [4-(Benzyloxy)phenoxy]acetonitrile F->G Fraction pooling

Figure 1: Step-by-step workflow for the synthesis of [4-(Benzyloxy)phenoxy]acetonitrile.

References

  • World Intellectual Property Organization. "Modulateurs de kinase et leurs procédés d'utilisation." Patent WO2023244788A1, detailing general alkylation protocols for phenoxy derivatives.
Application

Application Note: Chemoselective Catalytic Reduction of [4-(Benzyloxy)phenoxy]acetonitrile to Primary Amines

Executive Summary The transformation of [4-(Benzyloxy)phenoxy]acetonitrile to 2-[4-(benzyloxy)phenoxy]ethan-1-amine is a critical functional group interconversion in pharmaceutical development. The primary challenge in t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transformation of [4-(Benzyloxy)phenoxy]acetonitrile to 2-[4-(benzyloxy)phenoxy]ethan-1-amine is a critical functional group interconversion in pharmaceutical development. The primary challenge in this workflow is achieving absolute chemoselectivity: reducing the nitrile group (-CN) to a primary amine (-CH₂NH₂) without triggering the hydrogenolysis (cleavage) of the sensitive benzyl ether (-OBn) protecting group[1]. This application note details field-proven, self-validating protocols utilizing Cobalt-based catalytic systems to achieve >90% primary amine yields while ensuring >98% retention of the benzyl ether.

Mechanistic Rationale & Experimental Design

The Chemoselectivity Challenge: Debenzylation vs. Nitrile Reduction

Standard catalytic hydrogenation conditions (e.g., 10% Pd/C with H₂) exhibit a high affinity for the hydrogenolysis of benzylic C-O bonds[2]. Subjecting [4-(Benzyloxy)phenoxy]acetonitrile to Pd/C will rapidly cleave the benzyl ether, yielding an undesired phenol byproduct.

To circumvent this, Cobalt-based catalysts (such as Sponge Cobalt/Raney Cobalt or Cobalt Boride) are mandated[1]. Cobalt possesses a significantly lower hydrogenolytic activity toward C-O bonds but maintains robust catalytic efficiency for the reduction of C≡N triple bonds, making it the premier choice for this specific molecular architecture[3].

Suppression of Secondary Amine Byproducts

The reduction of a nitrile proceeds sequentially: the nitrile is first reduced to a transient imine (R-CH=NH), which is subsequently reduced to the primary amine[4]. However, the highly reactive imine can undergo nucleophilic attack by the newly formed primary amine, ejecting ammonia to form a secondary imine, which then reduces to a secondary amine byproduct.

Causality in Design: To suppress this off-target pathway, the reaction is conducted in a solvent system containing an excess of anhydrous ammonia (e.g., 7N NH₃ in Methanol). According to Le Chatelier’s principle, saturating the system with ammonia shifts the equilibrium heavily toward the primary imine, effectively neutralizing the formation of secondary and tertiary amines.

Reaction Pathway Visualization

G Substrate [4-(Benzyloxy)phenoxy] acetonitrile Imine Imine Intermediate (Transient) Substrate->Imine +H2 (Co Cat.) Debenz Debenzylated Phenol (Byproduct) Substrate->Debenz Pd/C (Ether Cleavage) Product Primary Amine (Target) Imine->Product +H2 (Co Cat.) SecAmine Secondary Amine (Byproduct) Imine->SecAmine +Product (Side Reaction) Ammonia Excess NH3 (Additive) Ammonia->Imine Inhibits Sec. Amine

Chemoselective catalytic reduction pathway of nitriles highlighting the role of Cobalt and NH3.

Step-by-Step Methodologies

Protocol A: High-Pressure Hydrogenation via Sponge Cobalt (Scale-Up Standard)

This protocol utilizes heterogeneous Sponge Cobalt (Raney Cobalt) and is ideal for multi-gram scale-up where high-pressure reactors are available.

1. Catalyst Preparation & Dehydration

  • Action: Decant the water from 1.5 g of aqueous Sponge Cobalt slurry. Wash the catalyst three times with 10 mL of anhydrous methanol under an argon atmosphere.

  • Causality: Sponge Cobalt is stored in water to prevent pyrophoric ignition. However, water in the reaction mixture can hydrolyze the intermediate imine into an aldehyde. Washing with methanol ensures an anhydrous environment.

  • Validation Check: Ensure the catalyst remains wet with solvent at all times; drying will cause immediate auto-ignition.

2. Reaction Assembly

  • Action: Transfer the washed catalyst to a Parr hydrogenation vessel. Add 10.0 mmol of [4-(Benzyloxy)phenoxy]acetonitrile dissolved in 30 mL of 7N NH₃ in Methanol.

  • Causality: The 7N NH₃/MeOH acts as both the solvent and the equilibrium-shifting additive to prevent secondary amine formation.

3. Hydrogenation

  • Action: Seal the vessel, purge three times with Nitrogen, then three times with Hydrogen gas. Pressurize the vessel to 500 psi with H₂ and heat to 50 °C with vigorous agitation for 12 hours.

  • Validation Check (Self-Validating System): Monitor the pressure gauge. A successful reaction will consume exactly 2.0 molar equivalents of H₂. Calculate the theoretical pressure drop based on the vessel volume; the reaction is complete when H₂ uptake ceases.

4. Workup & Isolation

  • Action: Cool the vessel and carefully vent the H₂. Filter the mixture through a pad of Celite under an argon blanket to remove the Cobalt catalyst. Wash the Celite pad with methanol. Concentrate the filtrate in vacuo to yield the crude primary amine.

Protocol B: Benchtop Reduction via Cobalt Boride (Lab-Scale Alternative)

For laboratories lacking high-pressure infrastructure, the in situ generation of Cobalt Boride (Co₂B) via CoCl₂ and NaBH₄ offers an excellent, chemoselective alternative[5].

1. Setup: Dissolve 5.0 mmol of the nitrile and 10.0 mmol of CoCl₂·6H₂O in 40 mL of methanol. Stir at 0 °C. 2. Reduction: Slowly add 25.0 mmol of NaBH₄ in small portions.

  • Causality: NaBH₄ reduces Co(II) to black, finely divided Cobalt Boride, which immediately catalyzes the reduction of the nitrile using the hydrogen gas generated by the decomposition of excess NaBH₄. 3. Validation Check: Monitor via TLC (Hexanes:EtOAc 7:3). The nitrile starting material will disappear, and a new baseline spot (primary amine) will appear, which stains intensely positive (purple) with Ninhydrin. 4. Workup: Quench with 3M aqueous NH₄OH to solubilize cobalt salts. Extract with dichloromethane (3 x 20 mL), dry over Na₂SO₄, and concentrate.

Quantitative Data & Optimization Summary

The following table summarizes the causality of catalyst selection by comparing conversion, chemoselectivity, and yield metrics for this specific substrate.

Catalyst SystemReaction ConditionsAdditiveNitrile ConversionBenzyl Ether RetentionPrimary Amine Yield
10% Pd/C H₂ (1 atm), 25 °CNone>99%<5% (Cleaved)0% (Yields Phenol)
Raney Nickel H₂ (500 psi), 50 °CNH₃/MeOH>95%~75% (Partial)~70%
Sponge Cobalt H₂ (500 psi), 50 °CNH₃/MeOH>99%>98% (Intact)>92%
CoCl₂ / NaBH₄ MeOH, 0–25 °CNone>95%>95% (Intact)~85%

Data Interpretation: Sponge Cobalt provides the optimal balance of high primary amine yield and near-perfect preservation of the benzyl ether protecting group[1].

References

  • Song, S., Li, C., Liu, T., Zhang, P., Wang, X. "Switching the Selectivity of Cobalt-Catalyzed Hydrogenation of Nitriles." ACS Publications, 2018. 1

  • "Catalytic Reduction of Nitriles." Thieme Connect. 3

  • "Amine synthesis by nitrile reduction." Organic Chemistry Portal. 4

  • "Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines." Semantic Scholar. 5

  • Augustine, R. L. "Catalytic Hydrogenation Techniques." Scribd. 2

Sources

Method

Application Notes and Protocols for the NMR Characterization of [4-(Benzyloxy)phenoxy]acetonitrile

Introduction: Unveiling the Molecular Architecture of [4-(Benzyloxy)phenoxy]acetonitrile [4-(Benzyloxy)phenoxy]acetonitrile is a significant organic molecule, frequently encountered as a key intermediate in the synthesis...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Molecular Architecture of [4-(Benzyloxy)phenoxy]acetonitrile

[4-(Benzyloxy)phenoxy]acetonitrile is a significant organic molecule, frequently encountered as a key intermediate in the synthesis of various pharmaceutical and biologically active compounds. Its chemical structure, featuring a combination of aromatic rings, an ether linkage, and a nitrile functional group, gives rise to a distinct and informative Nuclear Magnetic Resonance (NMR) spectroscopic signature. A thorough NMR analysis is, therefore, indispensable for confirming its identity, assessing its purity, and elucidating its precise molecular structure.

This comprehensive guide provides detailed application notes and step-by-step protocols for the complete ¹H and ¹³C NMR characterization of [4-(Benzyloxy)phenoxy]acetonitrile. As a self-validating system, the protocols described herein are designed to ensure the acquisition of high-quality, reproducible NMR data. The causality behind experimental choices is explained, grounding the practical steps in fundamental NMR principles.

Predicted ¹H and ¹³C NMR Spectral Data

In the absence of a publicly available, experimentally verified, and fully assigned NMR dataset for [4-(Benzyloxy)phenoxy]acetonitrile, this section presents a predicted spectral assignment. These predictions are derived from established NMR principles, substituent effects, and analysis of data from structurally analogous compounds.

Chemical Structure and Atom Numbering

For clarity and unambiguous assignment of NMR signals, a consistent atom numbering scheme is essential.

Caption: Chemical structure and atom numbering of [4-(Benzyloxy)phenoxy]acetonitrile.

Predicted ¹H NMR Data (Solvent: CDCl₃, 400 MHz)
SignalAssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
1H7~4.75s-2H
2H7'~5.08s-2H
3H3, H5~6.95d~9.02H
4H2, H6~7.05d~9.02H
5H2', H3', H4', H5', H6'~7.30 - 7.45m-5H
Predicted ¹³C NMR Data (Solvent: CDCl₃, 100 MHz)
SignalAssignmentPredicted Chemical Shift (δ, ppm)
1C7~55.8
2C7'~70.5
3C3, C5~115.5
4C8~117.5
5C2, C6~122.0
6C4'~128.0
7C2', C6'~128.5
8C3', C5'~129.0
9C1'~136.5
10C1~152.0
11C4~156.0

Scientific Rationale for Spectral Predictions

The predicted chemical shifts are based on the fundamental principles of NMR spectroscopy, where the electronic environment surrounding a nucleus dictates its resonance frequency.

  • ¹H NMR:

    • Methylene Protons (H7 and H7'): The protons of the benzylic methylene group (H7') are deshielded by the adjacent oxygen and aromatic ring, hence their predicted downfield shift around 5.08 ppm.[1] The methylene protons of the acetonitrile group (H7) are also deshielded by the adjacent oxygen and nitrile group, appearing around 4.75 ppm.

    • Aromatic Protons: The protons on the phenoxy ring (H2, H3, H5, H6) are in the typical aromatic region. The ortho-protons (H2, H6) to the cyanomethoxy group will be slightly downfield compared to the meta-protons (H3, H5) due to the electron-withdrawing nature of the substituent. The five protons of the benzyl group (H2' to H6') will appear as a complex multiplet in the range of 7.30-7.45 ppm.[1][2]

  • ¹³C NMR:

    • Methylene Carbons (C7 and C7'): The chemical shifts of the methylene carbons are influenced by the electronegative oxygen atoms, resulting in signals in the 55-71 ppm range.[3]

    • Nitrile Carbon (C8): The carbon of the nitrile group typically resonates in the range of 115-130 ppm.[4]

    • Aromatic Carbons: The aromatic carbons appear in the downfield region of the spectrum (115-160 ppm). The carbons attached to the oxygen atoms (C1, C4, and C1') are the most deshielded due to the electronegativity of oxygen.[5]

Experimental Protocols

The following protocols provide a robust framework for acquiring high-quality ¹H and ¹³C NMR spectra of [4-(Benzyloxy)phenoxy]acetonitrile.

Diagram of the NMR Characterization Workflow

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh 10-20 mg of Sample dissolve Dissolve in 0.6-0.7 mL CDCl3 weigh->dissolve standard Add Internal Standard (TMS) dissolve->standard transfer Filter and Transfer to NMR Tube standard->transfer h1_nmr Acquire 1H NMR Spectrum transfer->h1_nmr c13_nmr Acquire 13C NMR Spectrum h1_nmr->c13_nmr process Fourier Transform & Phasing c13_nmr->process integrate Integration of 1H Signals process->integrate assign Assign Signals to Structure integrate->assign report Generate Final Report assign->report

Caption: Workflow for NMR spectral characterization.

Protocol 1: Sample Preparation for NMR Analysis

Objective: To prepare a homogeneous solution of [4-(Benzyloxy)phenoxy]acetonitrile suitable for high-resolution NMR spectroscopy.

Materials:

  • [4-(Benzyloxy)phenoxy]acetonitrile (10-20 mg for ¹H NMR; 50-100 mg for ¹³C NMR)[6]

  • Deuterated chloroform (CDCl₃, 99.8% D)

  • Tetramethylsilane (TMS)

  • 5 mm NMR tubes

  • Pasteur pipette and bulb

  • Small glass vial

  • Cotton or glass wool

Procedure:

  • Weighing the Sample: Accurately weigh the required amount of [4-(Benzyloxy)phenoxy]acetonitrile into a clean, dry glass vial.

  • Dissolution: Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[7] Gently swirl or vortex the vial to ensure complete dissolution of the solid.

  • Adding Internal Standard: Add one drop of TMS to the solution. TMS serves as the internal reference for chemical shifts (δ = 0.00 ppm).

  • Filtration and Transfer: Place a small plug of cotton or glass wool into the neck of a Pasteur pipette.[8][9] Filter the solution directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[8]

  • Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

Causality and Trustworthiness:

  • Deuterated Solvent: Using a deuterated solvent like CDCl₃ is crucial to avoid large solvent signals that would otherwise obscure the analyte's proton signals.[6][9] The deuterium signal is also used by the spectrometer for field-frequency locking, ensuring the stability of the magnetic field during data acquisition.[8]

  • Filtration: Removing solid particles is essential for achieving a homogeneous magnetic field across the sample, which is critical for obtaining sharp, well-resolved NMR signals.[8][9]

  • Internal Standard: TMS is chemically inert and has a single, sharp resonance at a high-field position, making it an ideal reference standard for both ¹H and ¹³C NMR.

Protocol 2: Acquisition of ¹H NMR Spectrum

Objective: To obtain a high-resolution ¹H NMR spectrum with good signal-to-noise and accurate integration.

Instrument Parameters (400 MHz Spectrometer):

ParameterRecommended ValueRationale
Pulse Programzg30 or equivalentA standard 30-degree pulse is sufficient for most quantitative applications and allows for faster relaxation.
Number of Scans (NS)8 to 16Sufficient to achieve a good signal-to-noise ratio for a moderately concentrated sample.
Acquisition Time (AQ)~3-4 secondsAllows for the detection of sharp signals with good resolution.
Relaxation Delay (D1)1-2 secondsA longer delay ensures complete relaxation of the protons, leading to more accurate integrations.
Spectral Width (SW)~16 ppmCovers the entire chemical shift range for most organic molecules.

Procedure:

  • Insert the prepared NMR tube into the spectrometer.

  • Lock onto the deuterium signal of CDCl₃.

  • Shim the magnetic field to optimize its homogeneity.

  • Set the acquisition parameters as detailed in the table above.

  • Acquire the Free Induction Decay (FID).

  • Process the FID (Fourier transform, phase correction, and baseline correction).

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the signals to determine the relative number of protons.

Protocol 3: Acquisition of ¹³C NMR Spectrum

Objective: To obtain a proton-decoupled ¹³C NMR spectrum to identify all unique carbon environments.

Instrument Parameters (100 MHz Spectrometer):

ParameterRecommended ValueRationale
Pulse Programzgpg30 or equivalentA standard proton-decoupled pulse sequence.
Number of Scans (NS)256 to 1024A higher number of scans is required due to the low natural abundance and lower gyromagnetic ratio of the ¹³C nucleus.[6]
Acquisition Time (AQ)~1-2 secondsAdequate for the broader lines typically observed in ¹³C NMR.
Relaxation Delay (D1)2 secondsEnsures that all carbon nuclei have relaxed before the next pulse.
Spectral Width (SW)~240 ppmEncompasses the full range of carbon chemical shifts.

Procedure:

  • Use the same sample prepared for ¹H NMR.

  • Tune the carbon probe.

  • Set the acquisition parameters as specified in the table.

  • Acquire the FID.

  • Process the FID (Fourier transform, phase correction, and baseline correction).

  • Reference the spectrum to the TMS signal at 0.00 ppm (or the residual CDCl₃ signal at 77.16 ppm).

Conclusion

This application note provides a comprehensive guide for the NMR characterization of [4-(Benzyloxy)phenoxy]acetonitrile. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The predicted spectral data and the accompanying scientific rationale offer a solid foundation for the interpretation and assignment of the experimental results, ensuring confident structural verification of this important synthetic intermediate.

References

  • Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

  • University of Ottawa. NMR Sample Preparation. [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link]

  • JEOL. NMR Sample Preparation. [Link]

  • ALWSCI. How To Prepare And Run An NMR Sample. [Link]

  • The Royal Society of Chemistry. A validated experimental NMR parameter dataset of organic molecules to assist benchmarking of 3D structure determination methods. Analyst. [Link]

  • University of Wisconsin-Madison, Chemistry Department. Optimized Default 1H Parameters. [Link]

  • The Royal Society of Chemistry. Supplementary Information. [Link]

  • Anuchem. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. [Link]

  • Journal of Chemical and Pharmaceutical Sciences. Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. [Link]

  • University of Bristol. NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • AZoOptics. How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

  • SpectraBase. 4-Benzyloxy-3-methoxyphenylacetonitrile. [Link]

  • Balcı, M. Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
  • LibreTexts Chemistry. Spectroscopy of Carboxylic Acids and Nitriles. [Link]

  • University of Puget Sound. Interpreting NMR Spectra. [Link]

  • JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 5-HMR-2 Chemical Shift. [Link]

Sources

Application

Preparation of ether derivatives using[4-(Benzyloxy)phenoxy]acetonitrile

[label=" H2 (1 atm), 10% Pd/C\n EtOAc, 25°C", fontcolor Fig 1. Divergent synthetic workflows for ether derivatives from[4-(Benzyloxy)phenoxy]acetonitrile.

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Author: BenchChem Technical Support Team. Date: April 2026

[label=" H2 (1 atm), 10% Pd/C\n EtOAc, 25°C", fontcolor

Fig 1. Divergent synthetic workflows for ether derivatives from[4-(Benzyloxy)phenoxy]acetonitrile.

Experimental Protocols & Self-Validating Systems

Protocol A: Copper-Catalyzed α-Alkylation (Borrowing Hydrogen Pathway)

This advanced protocol avoids toxic alkyl halides by utilizing benzyl alcohols as alkylating agents via a sustainable borrowing-hydrogen mechanism[1].

  • Causality: The in situ generated CuCl₂/TMEDA complex catalyzes the homolytic C(sp³)–H bond cleavage of the alcohol, forming an aldehyde intermediate and a copper-hydride species[2]. Subsequent Knoevenagel condensation with the nitrile and hydrogenation yields the α-alkylated ether[2].

  • Step-by-Step Methodology:

    • Preparation: In a flame-dried Schlenk tube under an Argon atmosphere, add anhydrous CuCl₂ (5 mol%), TMEDA (5 mol%), and KOtBu (30 mol%) in anhydrous toluene (1.0 M).

    • Activation: Stir the mixture at room temperature for 5 minutes until the solids are partially dissolved, forming the active catalytic complex[1].

    • Coupling: Add [4-(Benzyloxy)phenoxy]acetonitrile (1.0 equiv) and the target benzyl alcohol derivative (2.0 equiv).

    • Heating: Seal the tube and heat the reaction mixture in a preheated oil bath at 140 °C for 24 hours[1].

    • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of silica gel to remove the copper catalyst.

    • Self-Validation Check: Monitor the reaction via GC-MS or TLC. The transient appearance of the corresponding benzaldehyde and an α,β-unsaturated nitrile intermediate validates the borrowing-hydrogen mechanism[2].

Protocol B: Selective Catalytic Debenzylation
  • Causality: Palladium on carbon (Pd/C) facilitates the selective hydrogenolysis of the benzyl C–O bond. Using ethyl acetate as a solvent suppresses the basicity of the environment, preventing unwanted nitrile reduction.

  • Step-by-Step Methodology:

    • Preparation: Dissolve[4-(Benzyloxy)phenoxy]acetonitrile (1.0 equiv) in analytical grade ethyl acetate (0.2 M).

    • Catalyst Addition: Carefully add 10% Pd/C (10 wt% relative to the substrate) under a blanket of nitrogen to prevent ignition.

    • Hydrogenation: Evacuate the flask and backfill with hydrogen gas three times. Maintain the reaction under a hydrogen balloon (1 atm) at 25 °C for 12 hours.

    • Workup: Filter the heterogeneous mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with ethyl acetate.

    • Isolation: Concentrate the filtrate under reduced pressure to yield 4-(cyanomethoxy)phenol.

    • Self-Validation Check: ¹H NMR spectroscopy must show the complete disappearance of the benzyl -CH₂- singlet (typically around 5.1 ppm) and the aromatic multiplet (7.3-7.5 ppm), with the retention of the cyanomethoxy -CH₂- singlet (~4.8 ppm).

Protocol C: Williamson Ether Synthesis for Unsymmetrical Diethers
  • Causality: The use of K₂CO₃ in DMF ensures complete deprotonation of the phenol while keeping the phenoxide strictly in the O-alkylation pathway due to the strong solvation of the potassium cation[3].

  • Step-by-Step Methodology:

    • Deprotonation: To a solution of 4-(cyanomethoxy)phenol (1.0 equiv) in anhydrous DMF (0.5 M), add finely powdered K₂CO₃ (1.5 equiv). Stir at room temperature for 30 minutes to ensure complete phenoxide formation[3].

    • Alkylation: Add the desired alkyl halide (R-X, 1.1 equiv) dropwise.

    • Heating: Heat the reaction mixture to 80 °C for 6–8 hours[3].

    • Workup: Cool the mixture, dilute with water (to solubilize inorganic salts and DMF), and extract three times with diethyl ether or dichloromethane.

    • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography.

    • Self-Validation Check: TLC should indicate the consumption of the highly polar phenol (low Rf) and the appearance of a less polar diether product (higher Rf).

Quantitative Data & Troubleshooting

The following table summarizes the key metrics for the discussed protocols, providing a baseline for expected yields and primary troubleshooting indicators.

Derivative TargetReaction PathwayKey Reagents & SolventsTemp (°C)Time (h)Expected Yield (%)Troubleshooting Metric
α-Branched Ether Protocol ACuCl₂/TMEDA, KOtBu, Toluene1402485–99Check for stalled α,β-unsaturated nitrile intermediate
4-(Cyanomethoxy)phenol Protocol B10% Pd/C, H₂ (1 atm), EtOAc2512>90Over-reduction to amine if pressure exceeds 1 atm
Unsymmetrical Diether Protocol CK₂CO₃, R-X, DMF806–880–90C-alkylation side products if polar aprotic solvent is omitted

References

  • Title: Phenoxy | Sigma-Aldrich:[4-(Benzyloxy)
  • Title: Vicarious nucleophilic substitution Source: Grokipedia URL
  • Title: Technical Support Center: Synthesis of Substituted Phenoxyacetonitriles Source: Benchchem URL
  • Title: Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols Source: PubMed URL
  • Title: Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols Source: ACS Publications URL

Sources

Method

Application Notes and Protocols for Cross-Coupling Reactions Using [4-(Benzyloxy)phenoxy]acetonitrile

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the [4-(Benzyloxy)phenoxy]acetonitrile Scaffold [4-(Benzyloxy)phenoxy]acetonitrile is a versatile building block i...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the [4-(Benzyloxy)phenoxy]acetonitrile Scaffold

[4-(Benzyloxy)phenoxy]acetonitrile is a versatile building block in medicinal chemistry and materials science. Its structure, featuring a diaryl ether linkage, a benzylic protecting group, and a reactive nitrile moiety, offers multiple points for molecular elaboration. The diaryl ether motif is a common feature in numerous biologically active compounds and functional materials. The ability to perform selective cross-coupling reactions on the aryl ether core allows for the construction of complex molecular architectures, making this substrate particularly valuable in drug discovery programs and the development of novel organic materials.

This guide provides a comprehensive overview of the key considerations and detailed model protocols for conducting Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions with [4-(Benzyloxy)phenoxy]acetonitrile. As a Senior Application Scientist, the following sections are designed to offer not just procedural steps, but also the underlying scientific rationale to empower researchers to successfully employ this versatile substrate in their synthetic endeavors.

Physicochemical Properties of [4-(Benzyloxy)phenoxy]acetonitrile

A summary of the key physicochemical properties of the starting material is provided below.

PropertyValue
Molecular Formula C₁₅H₁₃NO₂
Molecular Weight 239.27 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in common organic solvents such as THF, Dioxane, Toluene, DMF

Synthesis of the Starting Material: [4-(Benzyloxy)phenoxy]acetonitrile

The starting material can be reliably synthesized via a Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a phenoxide.

Protocol for Williamson Ether Synthesis
  • Deprotonation of 4-Hydroxyphenoxyacetonitrile: To a solution of 4-hydroxyphenoxyacetonitrile (1.0 eq.) in a suitable solvent such as DMF or acetone, add a base like potassium carbonate (K₂CO₃, 1.5 eq.) or sodium hydride (NaH, 1.1 eq.). Stir the mixture at room temperature for 30-60 minutes to form the corresponding phenoxide.

  • Addition of Benzyl Halide: Add benzyl bromide or benzyl chloride (1.1 eq.) to the reaction mixture.

  • Reaction: Heat the mixture to 60-80 °C and monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Work-up: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to afford [4-(Benzyloxy)phenoxy]acetonitrile.

Cross-Coupling Reactions: A Guided Approach

The cross-coupling of aryl ethers, such as [4-(Benzyloxy)phenoxy]acetonitrile, presents a greater challenge compared to their aryl halide counterparts due to the strength of the C-O bond.[1] Consequently, more reactive catalyst systems, often based on nickel or palladium with specialized ligands, are typically required to facilitate the oxidative addition step.[1]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. For aryl ethers, nickel-based catalysts have shown particular efficacy.[2]

  • Reaction Setup: In a glovebox, to a flame-dried Schlenk tube, add [4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq.), the desired arylboronic acid (1.5 eq.), a nickel precatalyst such as NiCl₂(PCy₃)₂ (5-10 mol%), and a strong base like potassium phosphate (K₃PO₄, 3.0 eq.).

  • Solvent: Add anhydrous toluene or 1,4-dioxane (0.1-0.2 M).

  • Reaction Conditions: Seal the tube and heat the reaction mixture to 100-120 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS.

  • Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

  • Nickel Catalyst: Nickel catalysts are generally more effective for the cleavage of the robust C-O bond in aryl ethers compared to palladium.[2]

  • Bulky Phosphine Ligand (PCy₃): The sterically demanding and electron-rich nature of tricyclohexylphosphine promotes the oxidative addition of the aryl ether to the nickel center.

  • Strong Base (K₃PO₄): A strong base is required to activate the boronic acid for transmetalation.

Catalytic Cycle for Suzuki-Miyaura Coupling

Suzuki_Miyaura_Coupling Ni(0)L_n Ni(0)L_n Oxidative\nAddition Oxidative Addition Ni(0)L_n->Oxidative\nAddition Ar-OAr' Ar-Ni(II)-OAr'(L_n) Ar-Ni(II)-OAr'(L_n) Oxidative\nAddition->Ar-Ni(II)-OAr'(L_n) Ligand\nExchange Ligand Exchange Ar-Ni(II)-OAr'(L_n)->Ligand\nExchange Ar''B(OR)_2 Ar-Ni(II)-OAr'(B(OR)_2) Ar-Ni(II)-OAr'(B(OR)_2) Ligand\nExchange->Ar-Ni(II)-OAr'(B(OR)_2) Transmetalation Transmetalation Ar-Ni(II)-OAr'(B(OR)_2)->Transmetalation Base Ar-Ni(II)-Ar''(L_n) Ar-Ni(II)-Ar''(L_n) Transmetalation->Ar-Ni(II)-Ar''(L_n) Reductive\nElimination Reductive Elimination Ar-Ni(II)-Ar''(L_n)->Reductive\nElimination Reductive\nElimination->Ni(0)L_n Catalyst Regeneration Ar-Ar'' Ar-Ar'' Reductive\nElimination->Ar-Ar''

Caption: Catalytic cycle for the Suzuki-Miyaura coupling of an aryl ether.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a fundamental transformation for the synthesis of arylamines.[3] For aryl ethers, palladium-based catalysts with specialized biarylphosphine ligands are often employed.[4]

  • Reaction Setup: In a glovebox, combine [4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq.), the desired amine (1.2 eq.), a palladium precatalyst such as Pd₂(dba)₃ (2-5 mol%), a bulky biarylphosphine ligand like RuPhos or XPhos (4-10 mol%), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.5 eq.).

  • Solvent: Add anhydrous toluene or 1,4-dioxane (0.1-0.2 M).

  • Reaction Conditions: Seal the reaction vessel and heat to 100-130 °C.

  • Monitoring: Follow the reaction's progress by LC-MS.

  • Work-up and Purification: After cooling, dilute the reaction mixture with an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

Causality Behind Experimental Choices:

  • Palladium Precatalyst: Pd₂(dba)₃ is a stable source of the active Pd(0) catalyst.

  • Biarylphosphine Ligand: Ligands like RuPhos and XPhos are electron-rich and sterically hindered, which facilitates both the oxidative addition of the C-O bond and the subsequent reductive elimination to form the C-N bond.[4]

  • Strong, Non-nucleophilic Base: NaOtBu is a strong base necessary to deprotonate the amine, but it is sterically hindered, which minimizes side reactions.

Catalytic Cycle for Buchwald-Hartwig Amination

Buchwald_Hartwig_Amination Pd(0)L_n Pd(0)L_n Oxidative\nAddition Oxidative Addition Pd(0)L_n->Oxidative\nAddition Ar-OAr' Ar-Pd(II)-OAr'(L_n) Ar-Pd(II)-OAr'(L_n) Oxidative\nAddition->Ar-Pd(II)-OAr'(L_n) Amine\nCoordination Amine Coordination Ar-Pd(II)-OAr'(L_n)->Amine\nCoordination R₂NH [Ar-Pd(II)-OAr'(HNR₂)(L_n)] [Ar-Pd(II)-OAr'(HNR₂)(L_n)] Amine\nCoordination->[Ar-Pd(II)-OAr'(HNR₂)(L_n)] Deprotonation Deprotonation [Ar-Pd(II)-OAr'(HNR₂)(L_n)]->Deprotonation Base Ar-Pd(II)-NR₂(L_n) Ar-Pd(II)-NR₂(L_n) Deprotonation->Ar-Pd(II)-NR₂(L_n) Reductive\nElimination Reductive Elimination Ar-Pd(II)-NR₂(L_n)->Reductive\nElimination Reductive\nElimination->Pd(0)L_n Catalyst Regeneration Ar-NR₂ Ar-NR₂ Reductive\nElimination->Ar-NR₂

Caption: Catalytic cycle for the Buchwald-Hartwig amination of an aryl ether.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between an aryl group and a terminal alkyne. For aryl ethers, nickel catalysis with N-heterocyclic carbene (NHC) ligands has emerged as a promising strategy.[1]

  • Reaction Setup: In a glovebox, charge a Schlenk tube with [4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq.), the terminal alkyne (1.5 eq.), a nickel precatalyst such as Ni(cod)₂ (5-10 mol%), and a bulky NHC ligand like IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) (10-20 mol%).

  • Solvent: Add anhydrous THF or 1,4-dioxane (0.1-0.2 M).

  • Reaction Conditions: Seal the tube and heat the reaction mixture to 80-100 °C.

  • Monitoring: Monitor the reaction by TLC or GC-MS.

  • Work-up and Purification: Upon completion, cool the reaction, dilute with an organic solvent, and wash with aqueous ammonium chloride, water, and brine. Dry the organic layer, filter, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

  • Nickel Catalyst with NHC Ligand: The combination of a nickel catalyst with a strongly donating and sterically bulky NHC ligand can effectively cleave the C-O bond and facilitate the coupling with the alkynyl partner.[1]

  • Absence of Copper Co-catalyst: While traditional Sonogashira reactions often employ a copper co-catalyst, some modern protocols, particularly with highly active catalyst systems, can proceed efficiently without it, which can be advantageous in simplifying the reaction and purification.

Experimental Workflow for a Typical Cross-Coupling Reaction

Experimental_Workflow cluster_0 Reaction Setup (Inert Atmosphere) cluster_1 Work-up and Purification Charge_Reactants Charge Schlenk tube with: [4-(Benzyloxy)phenoxy]acetonitrile Coupling Partner Catalyst & Ligand Base Add_Solvent Add Anhydrous Solvent Charge_Reactants->Add_Solvent Seal_and_Heat Seal and Heat to Reaction Temperature Add_Solvent->Seal_and_Heat Cool_and_Quench Cool to Room Temperature and Quench Seal_and_Heat->Cool_and_Quench Monitor by TLC/GC-MS Extraction Extract with Organic Solvent Cool_and_Quench->Extraction Drying_and_Concentration Dry Organic Layer and Concentrate in vacuo Extraction->Drying_and_Concentration Purification Purify by Column Chromatography Drying_and_Concentration->Purification

Caption: General experimental workflow for a cross-coupling reaction.

Troubleshooting Common Issues

ProblemPotential CauseSuggested Solution
Low or No Yield Inactive catalystUse a fresh batch of catalyst and ensure all reagents and solvents are anhydrous and deoxygenated.
Insufficiently reactive conditionsIncrease the reaction temperature or switch to a more active ligand/catalyst system.
Poor solubility of reagentsUse a co-solvent or a different solvent system.
Formation of Side Products Homocoupling of the coupling partnerAdjust the stoichiometry of the reactants or add the coupling partner slowly.
C-H activation of the acetonitrile groupUse a less aggressive base or lower the reaction temperature.
Cleavage of the benzyl protecting groupEmploy milder reaction conditions or a more robust protecting group if necessary.

Conclusion

[4-(Benzyloxy)phenoxy]acetonitrile is a valuable synthetic intermediate, and its utility can be significantly expanded through strategic cross-coupling reactions. While the C-O bond activation of this electron-rich aryl ether requires carefully chosen and often more reactive catalyst systems, the protocols and principles outlined in this guide provide a solid foundation for researchers to develop efficient and selective transformations. By understanding the causality behind the experimental choices, scientists can rationally troubleshoot and optimize these reactions for their specific synthetic targets.

References

  • Tobisu, M., & Chatani, N. (2015). Cross-Couplings Using Aryl Ethers via C–O Bond Activation Enabled by Nickel Catalysts. Accounts of Chemical Research, 48(6), 1717–1727. [Link]

  • Morioka, T., Nishizawa, A., Furukawa, T., Tobisu, M., & Chatani, N. (2015). Nickel-catalyzed Cross-coupling of Anisole Derivatives with Trimethylaluminum through the Cleavage of Carbon–Oxygen Bonds. Chemistry Letters, 44(12), 1753-1755. [Link]

  • Dorel, R., & Grugel, C. P. (2019). The Buchwald–Hartwig Amination of Aryl Ethers. Angewandte Chemie International Edition, 58(48), 17118-17129. [Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in the Sonogashira reaction. Chemical Society Reviews, 40(10), 5084-5121. [Link]

  • Williamson, A. W. (1850). Theory of Ætherification. The London, Edinburgh, and Dublin Philosophical Magazine and Journal of Science, 37(251), 350-356. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Rosen, B. M., Quasdorf, K. W., Wilson, D. A., Zhang, N., Resmerita, A.-M., Garg, N. K., & Percec, V. (2011). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Chemical Reviews, 111(3), 1346–1416. [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

  • Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of [4-(Benzyloxy)phenoxy]acetonitrile

Welcome to the technical support guide for the synthesis of [4-(Benzyloxy)phenoxy]acetonitrile. This resource is designed for chemistry professionals engaged in pharmaceutical and materials science research.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of [4-(Benzyloxy)phenoxy]acetonitrile. This resource is designed for chemistry professionals engaged in pharmaceutical and materials science research. Here, we dissect the common challenges encountered during the synthesis, offering field-proven insights and solutions grounded in established chemical principles. Our goal is to empower you to optimize your reaction yields and product purity.

The synthesis of [4-(Benzyloxy)phenoxy]acetonitrile is most reliably achieved via the Williamson ether synthesis. This classic S_N2 reaction involves the O-alkylation of a phenoxide with an alkyl halide.[1][2][3] For this target molecule, the preferred pathway is the reaction of 4-hydroxyphenoxyacetonitrile with a benzyl halide (e.g., benzyl chloride or benzyl bromide). This route is generally favored due to the high reactivity of primary benzylic halides in S_N2 reactions and the straightforward deprotonation of the starting phenol.[3][4][5]

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems you might face during the experiment. Each issue is analyzed by probable cause and followed by a detailed, actionable solution.

Question 1: My reaction yield is significantly lower than expected. What are the likely causes and how can I improve it?

Answer:

Low yield is the most frequent challenge in this synthesis. The root cause typically falls into one of four categories: incomplete deprotonation, reagent impurity, suboptimal reaction conditions, or competing side reactions.

Probable Cause 1: Incomplete Deprotonation of 4-hydroxyphenoxyacetonitrile The reaction begins with the formation of a phenoxide ion, a potent nucleophile.[1] If the phenolic proton is not completely removed, the concentration of the active nucleophile is reduced, leading to a sluggish or incomplete reaction.

  • Recommended Solution:

    • Base Selection: The choice of base is critical. For laboratory preparations, a moderately strong base like potassium carbonate (K₂CO₃) is often sufficient, especially in a polar aprotic solvent like acetone or acetonitrile.[6][7] For a more robust and faster reaction, a stronger base such as sodium hydride (NaH) in an anhydrous solvent like DMF or THF can be used.[4][6]

    • Anhydrous Conditions: Water is detrimental to the reaction.[5] It can protonate the phenoxide, quenching the nucleophile, and react with strong bases like NaH. Ensure all glassware is oven-dried, and use anhydrous solvents. Solvents can be dried over molecular sieves.[8][9]

    • Stoichiometry: Use at least a slight excess of the base (e.g., 1.5-2.0 equivalents) to ensure complete deprotonation.

Probable Cause 2: Poor Reagent Quality The purity of your starting materials directly impacts the outcome.

  • Recommended Solution:

    • Benzyl Halide: Benzyl chloride and benzyl bromide can degrade over time, oxidizing to benzaldehyde and benzoic acid. Use freshly opened or recently purified benzyl halide.

    • Solvent Purity: As mentioned, the solvent must be dry. HPLC-grade solvents treated with molecular sieves are recommended.[8][9]

    • Starting Phenol: Verify the purity of your 4-hydroxyphenoxyacetonitrile[10] via melting point or NMR spectroscopy.

Probable Cause 3: Suboptimal Reaction Conditions The interplay of solvent, temperature, and reaction time governs the reaction rate and yield.

  • Recommended Solution:

    • Solvent Choice: Polar aprotic solvents like DMF, acetonitrile, or acetone are ideal as they solvate the cation of the base (e.g., K⁺ or Na⁺) while leaving the phenoxide nucleophile relatively free and highly reactive.[1]

    • Temperature: Heating the reaction mixture, typically to the reflux temperature of the solvent, increases the reaction rate.[6][7] Monitor the reaction progress using Thin-Layer Chromatography (TLC) to avoid prolonged heating that could lead to decomposition.

    • Catalysts: In some cases, particularly with weaker bases or less reactive halides, a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) can accelerate the reaction.[6] A catalytic amount of sodium or potassium iodide can also be added in a Finkelstein-type reaction to convert benzyl chloride in-situ to the more reactive benzyl iodide.[11]

Probable Cause 4: Competing Side Reactions While the S_N2 pathway is dominant for primary halides, side reactions can still occur.

  • Recommended Solution:

    • C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen or at the aromatic ring (C-alkylation).[3] O-alkylation is generally favored, especially in polar aprotic solvents. Using less polar solvents can sometimes increase the amount of C-alkylation. Sticking to solvents like DMF or acetonitrile minimizes this.

    • Elimination: Elimination (E2) is a major competing reaction for secondary and tertiary alkyl halides but is not a significant concern with primary halides like benzyl chloride.[2][3]

Question 2: The purification of my final product is difficult, and I see multiple spots on my TLC plate. How can I isolate a pure product?

Answer:

Purification challenges usually stem from unreacted starting materials or the presence of by-products.

Probable Cause 1: Unreacted Starting Materials If the reaction is not driven to completion, you will be left with a mixture of your product, 4-hydroxyphenoxyacetonitrile, and benzyl halide.

  • Recommended Solution:

    • Reaction Monitoring: Use TLC to monitor the disappearance of the limiting reagent (typically the phenol). A common mobile phase for this system would be a mixture of hexane and ethyl acetate. The product will be less polar than the starting phenol.

    • Aqueous Workup: After the reaction is complete, a proper workup is essential. Quench the reaction and perform an aqueous wash. Washing with a dilute base solution (e.g., 5% NaOH) will remove any unreacted acidic 4-hydroxyphenoxyacetonitrile by converting it to its water-soluble sodium salt. Follow this with water and brine washes to remove residual base and salts.[12]

Probable Cause 2: By-product Formation The primary by-product in a related synthesis (4-benzyloxyphenol from hydroquinone) is the di-benzylated product, 1,4-bis(benzyloxy)benzene.[13] While not directly applicable here, analogous over-alkylation or other side reactions can occur.

  • Recommended Solution:

    • Stoichiometry Control: Use a slight excess (e.g., 1.1-1.2 equivalents) of the benzyl halide relative to the 4-hydroxyphenoxyacetonitrile to ensure the phenol is consumed without promoting significant side reactions.

    • Purification Technique: If the workup does not yield a pure product, purification by column chromatography on silica gel is the most effective method.[14] A gradient elution from a non-polar solvent system (e.g., hexane/ethyl acetate) will effectively separate the non-polar product from any remaining polar starting material. Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be highly effective if the crude product is sufficiently pure.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this synthesis? This synthesis proceeds via the Williamson ether synthesis, which is a classic S_N2 (bimolecular nucleophilic substitution) reaction.[3] The mechanism involves the backside attack of the nucleophilic phenoxide ion on the electrophilic benzylic carbon of the benzyl halide. This concerted step displaces the halide leaving group, forming the C-O ether bond in a single step.[1][2]

Q2: Which benzyl halide is better: benzyl chloride or benzyl bromide? Both are excellent substrates for this reaction. However, bromide is a better leaving group than chloride, meaning the C-Br bond is weaker and more easily broken.[5] Consequently, benzyl bromide will typically react faster than benzyl chloride under identical conditions. The choice often comes down to cost and availability.

Q3: How critical is the choice of base and solvent? The choice is paramount and directly influences reaction rate and yield. The ideal combination is a base strong enough to fully deprotonate the phenol and a polar aprotic solvent that enhances the nucleophilicity of the resulting phenoxide. The table below provides a general comparison based on typical Williamson ether syntheses.[6]

BaseSolventTemperatureTypical YieldNotes
K₂CO₃AcetoneRefluxGood to ExcellentCommon, easy to handle, requires heating.[6][7]
NaHDMFRoom Temp to 60 °CExcellentVery effective and fast, but requires strictly anhydrous conditions and careful handling.[6]
NaOHEthanol/WaterRefluxModerate to GoodOften used in industrial settings, but the protic solvent can slow the S_N2 reaction.[6]
K₂CO₃DMF80-100 °CExcellentA strong combination for driving the reaction to completion.

Q4: What are the key safety precautions for this experiment?

  • Benzyl Halides: Benzyl chloride and benzyl bromide are lachrymators (tear-inducing) and should be handled in a well-ventilated fume hood.

  • Bases: Strong bases like sodium hydride (NaH) are flammable upon contact with water and should be handled under an inert atmosphere (e.g., nitrogen or argon). Caustic bases like NaOH are corrosive. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Solvents: Organic solvents are flammable. Ensure heating is performed using a heating mantle and that no open flames are present.

Optimized Experimental Protocol

This protocol provides a reliable method for the synthesis of [4-(Benzyloxy)phenoxy]acetonitrile.

Materials:

  • 4-hydroxyphenoxyacetonitrile (1.0 eq)

  • Benzyl bromide (1.1 eq)

  • Anhydrous potassium carbonate (K₂CO₃), finely powdered (2.0 eq)

  • Anhydrous acetone (solvent)

  • Ethyl acetate (for extraction)

  • Hexane (for extraction/recrystallization)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-hydroxyphenoxyacetonitrile (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Solvent Addition: Add anhydrous acetone to the flask (approx. 10 mL per gram of phenol).

  • Alkylation: Add benzyl bromide (1.1 eq) to the suspension via syringe.

  • Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate) every hour. The reaction is typically complete within 4-8 hours.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of celite to remove the inorganic salts (K₂CO₃ and KBr), washing the filter cake with a small amount of acetone.

    • Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Extraction:

    • Dissolve the resulting crude oil/solid in ethyl acetate.

    • Transfer the solution to a separatory funnel and wash sequentially with water (2x), saturated NaHCO₃ solution (1x), and brine (1x).

    • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Purification:

    • Filter off the drying agent and concentrate the organic solution under reduced pressure.

    • The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) or by silica gel column chromatography to yield pure [4-(Benzyloxy)phenoxy]acetonitrile.

Visualization of the Workflow

The following diagram outlines the key steps in the synthesis and purification process described above.

Synthesis_Workflow Workflow for [4-(Benzyloxy)phenoxy]acetonitrile Synthesis Reagents 1. Combine Reactants - 4-hydroxyphenoxyacetonitrile - K₂CO₃ - Benzyl Bromide - Acetone Reaction 2. Reaction Under Reflux (4-8 hours) Reagents->Reaction Heat Workup 3. Workup - Cool & Filter Salts - Evaporate Solvent Reaction->Workup TLC Confirms Completion Extraction 4. Liquid-Liquid Extraction - Dissolve in EtOAc - Aqueous Washes Workup->Extraction Purification 5. Purification - Dry & Evaporate - Recrystallize or Column Chromatography Extraction->Purification Product Final Product: [4-(Benzyloxy)phenoxy]acetonitrile Purification->Product

Caption: A step-by-step workflow for the synthesis of [4-(Benzyloxy)phenoxy]acetonitrile.

References

  • Hallmann, S., Fink, M. J., & Mitchell, B. S. (2015). Williamson ether synthesis: an efficient one-step route for surface modifications of silicon nanoparticles. Journal of Experimental Nanoscience, 10(8). Retrieved from [Link]

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

  • Weiss, K., et al. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development, 9(2), 149-156. Retrieved from [Link]

  • Wang, L., et al. (2022). Supplementary Information: Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Kiasat, A. R., & Adibnejad, M. (2012). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Synthetic Communications, 42(15), 2266-2275. Retrieved from [Link]

  • Chemistry Steps. (2022). The Williamson Ether Synthesis. Retrieved from [Link]

  • Zhang, Y., & Wang, Y. (2022). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4'-(Benzyloxy)-acetophenone. Retrieved from [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

  • L.S. College, Muzaffarpur. (2021). Williamson ether synthesis. Retrieved from [Link]

  • Francis Academic Press. (n.d.). References for Williamson Ether Synthesis. Retrieved from [Link]

  • Celebi, N. B., et al. (2020). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. Crystals, 10(11), 1019. Retrieved from [Link]

  • Kharas, G. B., et al. (2021). Synthesis and styrene copolymerization of novel phenoxy and benzyloxy ring-substituted octyl phenylcyanoacrylates. DePaul Discoveries, 10(1). Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-(3-hydroxyphenoxy) phthalonitrile and 1,3-bis(3,4-dicyanophenoxy) benzene. Retrieved from [Link]

  • Google Patents. (1998). WO1998013327A1 - Hydroxyalkylation of phenols.
  • Ávila-Gutierrez, M., et al. (2023). A Practical and Instructive Approach to Purify Acetonitrile for a Wide Electrochemical Window. Journal of the Mexican Chemical Society, 67(4). Retrieved from [Link]

  • NextSDS. (n.d.). 4-Benzyloxyphenyl acetonitrile. Retrieved from [Link]

  • Kharas, G. B., et al. (2022). Synthesis and styrene copolymerization of benzyloxy, methylphenyl, acetoxy, acetyl, cyano, and amino ring-substituted 2-methoxyethyl phenylcyanoacrylates. ChemRxiv. Retrieved from [Link]

  • Google Patents. (2016). CN105541607A - Method for synthesizing 4-phenoxybenzoyl chloride, important intermediate of ibrutinib.
  • Google Patents. (1941). US2248831A - Alkylated phenol.
  • Google Patents. (1996). JPH085832B2 - Method for producing 4-benzyloxyphenol.
  • Egambergenovna, R. T. (2022). Alkylation of p-nitrophenol with benzyl chloride. ACADEMICIA: An International Multidisciplinary Research Journal, 12(6), 28-32. Retrieved from [Link]

  • European Patent Office. (1997). EP 0641314 B1 - Method for purification of acetonitrile. Retrieved from [Link]

  • Journal of the Mexican Chemical Society. (2023). A Practical and Instructive Approach to Purify Acetonitrile for a Wide Electrochemical Window. Retrieved from [Link]

  • MDPI. (2023). One-Pot Alkylation–Sulfonylation of Diphenol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Synthesis of Phenols from Benzoic Acids. Retrieved from [Link]

  • ResearchGate. (n.d.). Alkylation of phenols with styrene. Retrieved from [Link]

  • Organic Syntheses. (n.d.). α-PHENYLACETOACETONITRILE. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 4-aminophenoxy phthalonitrile. Retrieved from [Link]

  • NurdRage. (2016, December 27). Make p-Chlorophenyl Acetonitrile - Step 4 in Pyrimethamine Synthesis. YouTube. Retrieved from [Link]

Sources

Optimization

Resolving solubility issues with [4-(Benzyloxy)phenoxy]acetonitrile in aqueous media

Welcome to the Technical Support Center. As application scientists, we frequently encounter compounds that behave perfectly in in silico models but fail catastrophically at the bench due to poor physicochemical propertie...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter compounds that behave perfectly in in silico models but fail catastrophically at the bench due to poor physicochemical properties.

[4-(Benzyloxy)phenoxy]acetonitrile (CAS: 50635-26-2) is a notorious example. Structurally, it features a benzyl ether, a phenoxy group, and an acetonitrile moiety. This creates a highly lipophilic molecule with a large molecular volume and zero ionizable centers (it lacks basic amines or acidic carboxylic acids). Because it cannot be protonated or deprotonated, traditional solubilization techniques like pH modulation or salt formation are entirely ineffective[1]. To successfully evaluate this compound in aqueous media, we must rely on advanced formulation strategies that either disrupt the hydrogen-bonding network of water or encapsulate the hydrophobic regions of the molecule[2].

Diagnostic Workflow: Selecting a Solubilization Strategy

Before troubleshooting, use the decision matrix below to align your solubilization strategy with your downstream assay requirements.

Solubilization_Workflow Start Solubility Issue: [4-(Benzyloxy)phenoxy]acetonitrile (Non-ionizable, Highly Lipophilic) Decision1 What is the downstream application? Start->Decision1 Biochem Cell-Free / Biochemical (Tolerates organics) Decision1->Biochem CellBased Cell-Based / In Vivo (Strict toxicity limits) Decision1->CellBased Sol1 Co-Solvency (DMSO + PEG400) Biochem->Sol1 Decision2 Required Concentration? CellBased->Decision2 LowConc Low to Moderate (< 1 mM) Decision2->LowConc HighConc High (> 1 mM) Decision2->HighConc Sol2 HP-β-CD Inclusion Complex (Kneading Method) LowConc->Sol2 Sol3 Nanomicellar Dispersion (Poloxamer / PEG-Lipid) HighConc->Sol3

Decision matrix for selecting the optimal solubilization strategy for highly lipophilic compounds.

Troubleshooting & FAQs

Q1: I prepared a 10 mM stock of [4-(Benzyloxy)phenoxy]acetonitrile in 100% DMSO, but the compound precipitates immediately when diluted to 100 µM in PBS. Why does this happen, and how do I prevent it? A: This is a classic example of the "solvent shift" phenomenon. Co-solvents like DMSO act by reducing the overall interfacial tension and dielectric constant of the aqueous solution[2]. However, upon rapid dilution in PBS, the local concentration of DMSO drops exponentially. Because the compound is highly lipophilic and lacks hydrogen-bonding capacity, the hydrophobic effect dominates, causing the molecules to rapidly aggregate and nucleate into crystals. Causality & Solution: You must lower the thermodynamic barrier to solvation before dilution. Pre-mix your DMSO stock with a non-ionic surfactant (e.g., Tween 80 or Poloxamer). The surfactant forms micelles that encapsulate the hydrophobic solute during the aqueous dilution phase, preventing nucleation[3].

Q2: My downstream application is a cell-based assay. I cannot use >0.1% DMSO or high surfactant concentrations due to severe cytotoxicity. What is the alternative? A: For sensitive cell-based or in vivo assays, the gold standard for non-ionizable, highly lipophilic compounds is inclusion complexation using4[4]. Causality: HP-β-CD features a cone-shaped molecular architecture with a hydrophilic exterior and a hydrophobic internal cavity. The lipophilic benzyl and phenoxy groups of your compound spontaneously enter this cavity, forming a stable, water-soluble non-covalent complex that shields the compound from the aqueous environment without requiring toxic organic solvents[5].

Q3: I tried mixing the compound with HP-β-CD in water, but the solubility barely improved. Is the complexation failing? A: Yes. Simple physical mixing (trituration) in water is often insufficient to break the stable crystal lattice of highly hydrophobic compounds[3]. The activation energy required to dissolve the crystalline solid exceeds the thermodynamic pull of the cyclodextrin cavity. Causality & Solution: You must use the Kneading Method or Solvent Evaporation . These methods utilize mechanical shear or volatile solvents to disrupt the crystal lattice, forcing the compound into an amorphous state where it can readily interact with the HP-β-CD cavity[3].

Quantitative Comparison of Solubilization Strategies

StrategyPrimary Mechanism of ActionMax Practical Conc.Biocompatibility / ToxicityBest Suited For
Co-Solvency (DMSO) Reduces dielectric constant of water~10-50 µM (post-dilution)Low (Cytotoxic >1% v/v)Cell-free biochemical assays
HP-β-CD Complexation Encapsulation in hydrophobic cavity1-5 mMHigh (FDA approved excipient)Cell-based assays, in vivo dosing
PEG-Lipid Nanomicelles Amphiphilic self-assembly>5 mMModerate to HighHigh-dose in vivo delivery

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not skip the validation checks; they are critical for ensuring your compound is genuinely in solution and not merely suspended as micro-aggregates.

Protocol A: HP-β-CD Inclusion Complexation (Kneading Method)

Causality: Mechanical shear combined with a minimal amount of solvent disrupts the API's crystal lattice, facilitating molecular inclusion into the cyclodextrin cavity[3].

  • Molar Ratio Calculation: Weigh [4-(Benzyloxy)phenoxy]acetonitrile and HP-β-CD at a 1:4 molar ratio. (Excess cyclodextrin drives the thermodynamic equilibrium toward complexation).

  • Paste Formation: Place the HP-β-CD powder in a glass mortar. Add a 50:50 (v/v) mixture of Ethanol/Water dropwise until a thick, homogenous paste forms.

  • Incorporation: Gradually add the[4-(Benzyloxy)phenoxy]acetonitrile powder to the paste.

  • Kneading: Triturate the mixture vigorously with a pestle for 45-60 minutes. Note: The continuous shear force in the presence of the solvent breaks intermolecular bonds in the drug crystals.

  • Drying: Transfer the paste to a vacuum desiccator and dry at 40°C for 24 hours to remove all traces of ethanol.

  • Validation Check (Self-Validating Step):

    • Reconstitution: Dissolve 10 mg of the dried powder in 1 mL of DI water.

    • Centrifugation: Spin the sample at 10,000 x g for 10 minutes.

    • Analysis: A visible pellet indicates uncomplexed drug. Analyze the supernatant using the 6 combined with HPLC to quantify the exact concentration of the solubilized compound[6].

Protocol B: Co-Solvent/Surfactant Micellar Dispersion

Causality: Surfactants lower interfacial tension and form micelles that trap the lipophilic compound, preventing the "solvent shift" precipitation when transitioning from DMSO to an aqueous buffer[2].

  • Stock Preparation: Dissolve the compound in 100% DMSO to a concentration of 20 mM. Ensure complete dissolution (the solution must be optically clear).

  • Surfactant Addition: In a separate tube, prepare a 10% (w/v) solution of Poloxamer-188 or Tween-80 in your target aqueous buffer (e.g., PBS).

  • Controlled Dilution: While vortexing the surfactant solution vigorously, add the DMSO stock dropwise. Note: Rapid mixing ensures the compound is immediately coated by surfactant molecules before it can aggregate.

  • Equilibration: Sonicate the mixture in a water bath for 15 minutes at room temperature to homogenize the micellar dispersion.

  • Validation Check (Self-Validating Step):

    • Dynamic Light Scattering (DLS): Measure the particle size of the dispersion. A uniform polydispersity index (PDI < 0.3) with sizes between 10-100 nm confirms successful micelle formation.

    • Visual/Optical Inspection: Leave the solution at room temperature for 4 hours. Any turbidity, cloudiness, or light scattering (Tyndall effect) indicates formulation failure and compound precipitation.

Sources

Troubleshooting

Reducing side reactions during [4-(Benzyloxy)phenoxy]acetonitrile alkylation

Technical Support Center: Optimizing [4-(Benzyloxy)phenoxy]acetonitrile Alkylation Welcome to the Technical Support Center for the alkylation of [4-(Benzyloxy)phenoxy]acetonitrile. This molecule features a highly activat...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing [4-(Benzyloxy)phenoxy]acetonitrile Alkylation

Welcome to the Technical Support Center for the alkylation of [4-(Benzyloxy)phenoxy]acetonitrile. This molecule features a highly activated α -carbon flanked by an electron-withdrawing nitrile group and an electronegative phenoxy oxygen. While this makes it highly susceptible to deprotonation, this same reactivity often leads to competing side reactions such as dialkylation, nitrile hydrolysis, and ether cleavage[1]. This guide provides field-proven, mechanistically grounded methodologies to maximize mono-alkylation selectivity.

Mechanistic Workflow

G SM [4-(Benzyloxy)phenoxy] acetonitrile Carbanion α-Carbanion Intermediate SM->Carbanion Base (-H+) Hydro Amide/Acid (Hydrolysis) SM->Hydro H2O / Base (High Temp) Mono Mono-alkylated Product (Target) Carbanion->Mono R-X (1.0 eq) Carbanion->Hydro Quenched by H2O Di Dialkylated Byproduct Mono->Di Base + R-X (Excess)

Mechanistic pathways of [4-(Benzyloxy)phenoxy]acetonitrile alkylation and side reactions.

Troubleshooting Guide: Resolving Common Side Reactions

Q1: My reaction yields a 60:40 mixture of mono-alkylated and dialkylated products. How can I suppress dialkylation? Analysis & Causality: The mono-alkylated product retains an acidic α -proton. In homogeneous strong-base systems (e.g., NaH in THF), the deprotonation rate of the mono-alkylated product can rival that of the starting material, leading to rapid over-alkylation[1]. Solution: Transition to a Phase-Transfer Catalysis (PTC) system. By using a biphasic mixture (e.g., 50% aqueous NaOH and Toluene) with a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), the active carbanion is generated at the interface and transported into the organic phase. The steric bulk of the mono-alkylated product lowers its affinity for the PTC cavity, drastically reducing secondary deprotonation[1].

Q2: I am observing significant conversion to a highly polar byproduct, which NMR confirms is the primary amide. How do I prevent nitrile hydrolysis? Analysis & Causality: The nitrile group undergoes base-catalyzed hydration to the amide (and subsequently the carboxylic acid) in the presence of water and hydroxide ions, a process heavily accelerated by heat[1]. Solution: If using a PTC system, strictly control the reaction temperature between 20–25 °C. The activation energy for hydrolysis is significantly higher than that of the α -alkylation. If your specific alkylating agent requires higher temperatures, abandon the aqueous PTC method and switch to strictly anhydrous conditions using K2​CO3​ or Cs2​CO3​ in anhydrous DMF[2].

Q3: I am seeing E2 elimination products from my alkyl halide rather than the desired C-alkylation. What is the fix? Analysis & Causality: When using secondary or sterically hindered alkyl halides, the α -carbanion of [4-(Benzyloxy)phenoxy]acetonitrile can act as a strong base rather than a nucleophile, promoting E2 elimination[3]. Solution: Switch the leaving group of your alkylating agent from a chloride or bromide to a more reactive iodide or triflate to accelerate the SN​2 pathway over E2. Alternatively, lower the reaction temperature and use a less sterically hindered base[3].

Quantitative Data: Impact of Reaction Conditions on Selectivity

The following table summarizes the causal relationship between base/solvent selection and product distribution during standard aryloxyacetonitrile alkylation with a primary alkyl bromide.

Base SystemSolvent EnvironmentTemp (°C)Mono-alkylation (%)Dialkylation (%)Hydrolysis (%)
NaH (1.5 eq)Anhydrous THF0 to 256235< 1
KOH (aq, 50%)Toluene (Biphasic, No PTC)80301545
NaOH (aq, 50%) + TBAB Toluene (Biphasic PTC) 25 89 8 < 2
K2​CO3​ (2.0 eq)Anhydrous DMF6078124

Note: PTC provides the optimal balance of high conversion and mono-selectivity by isolating the bulk base from the organic substrate[1].

Standard Operating Procedure (SOP): Highly Selective Mono-Alkylation via PTC

This self-validating protocol utilizes Phase-Transfer Catalysis to maximize mono-alkylation while suppressing hydrolysis and dialkylation[1].

Materials: *[4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq)

  • Alkyl halide (e.g., Ethyl bromide) (1.05 eq)

  • Tetrabutylammonium bromide (TBAB) (0.05 eq)

  • 50% w/w Aqueous NaOH

  • Toluene (Reagent grade)

Step-by-Step Methodology:

  • System Initialization: In a round-bottom flask equipped with a magnetic stirrer and internal temperature probe, dissolve [4-(Benzyloxy)phenoxy]acetonitrile (1.0 eq) and TBAB (0.05 eq) in Toluene (10 volumes).

  • Base Addition: Add 50% w/w aqueous NaOH (5.0 eq relative to substrate) in a single portion. Stir vigorously (800+ rpm) to maximize the interfacial surface area between the aqueous and organic layers.

  • Temperature Equilibration: Cool the biphasic mixture to 20 °C using a water bath. Self-Validation Check: Ensure the emulsion is stable and stirring is not impeded by the viscosity of the concentrated base.

  • Electrophile Addition: Dissolve the alkyl halide (1.05 eq) in a small volume of Toluene (1 volume). Add this solution dropwise via a syringe pump over 2 hours. Crucial: Maintain the internal temperature strictly below 25 °C to prevent nitrile hydrolysis[1].

  • Reaction Monitoring: Stir for an additional 2 hours post-addition. Monitor via HPLC or TLC (Hexanes:EtOAc 3:1). The reaction is complete when the starting material is <2%. Self-Validation Check: If dialkylation exceeds 5% during monitoring, immediately cool the vessel to 0 °C to quench the secondary deprotonation rate.

  • Workup & Isolation: Dilute the mixture with cold water to dissolve any precipitated salts. Separate the organic layer. Wash the organic layer with 1M HCl (to neutralize residual base), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q: Can I use borrowing-hydrogen catalysis with alcohols instead of alkyl halides? A: Yes. Recent advancements in transition-metal catalysis allow for the α -alkylation of aryl acetonitriles using benzyl alcohols via a borrowing-hydrogen strategy, generating water as the only byproduct[4]. This typically requires a metal catalyst (e.g., Cu, Ru, or Ir) and a base, proceeding through a Knoevenagel condensation intermediate[4]. However, ensure your specific phenoxy ether linkage is stable at the high temperatures (often >120 °C) required for these catalytic cycles.

Q: Why is dimethyl sulfoxide (DMSO) sometimes recommended as a solvent? A: DMSO is a highly polar aprotic solvent that strongly solvates alkali metal cations, leaving the α -carbanion "naked" and highly reactive[2]. This is excellent for difficult alkylations with unreactive electrophiles, but it dramatically increases the risk of dialkylation. If using DMSO, strict stoichiometric control of the base and electrophile is mandatory[2].

Q: Does the benzyloxy group interfere with the alkylation? A: Generally, no. Benzyl ethers are highly stable to basic conditions and nucleophilic attack. However, if your downstream processing involves hydrogenation (e.g., H2​ with Pd/C) to reduce the nitrile, be aware that the benzyloxy group will undergo concurrent hydrogenolysis to yield the free phenol.

Sources

Reference Data & Comparative Studies

Validation

Strategic Selection of Aryloxyacetonitriles:[4-(Benzyloxy)phenoxy]acetonitrile vs. 4-Methoxyphenoxyacetonitrile in Organic Synthesis

Introduction In the realm of medicinal chemistry and rational drug design, aryloxyacetonitriles serve as highly versatile electrophilic synthons. They are fundamental building blocks for synthesizing phenoxyethylamines,...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the realm of medicinal chemistry and rational drug design, aryloxyacetonitriles serve as highly versatile electrophilic synthons. They are fundamental building blocks for synthesizing phenoxyethylamines, chromones, and tetrazole-based carboxylic acid bioisosteres[1],[2]. When designing a synthetic route that ultimately requires a free phenolic hydroxyl group (often crucial for target-protein hydrogen bonding), the choice of the para-substituent on the starting phenol is a critical inflection point. This guide objectively compares [4-(Benzyloxy)phenoxy]acetonitrile and 4-Methoxyphenoxyacetonitrile , analyzing their physicochemical profiles, mechanistic divergence during deprotection, and overall synthetic utility.

Physicochemical and Structural Profiling

Understanding the baseline properties of these two intermediates is essential for predicting their behavior in downstream reactions, such as solubility in organic solvents and stability under various thermal conditions.

Property[4-(Benzyloxy)phenoxy]acetonitrile4-Methoxyphenoxyacetonitrile
CAS Number 50635-26-222446-12-4
Molecular Formula C₁₅H₁₃NO₂C₉H₉NO₂
Molecular Weight 239.27 g/mol 163.18 g/mol
Protecting Group Benzyl ether (-CH₂Ph)Methyl ether (-CH₃)
Aromatic Rigidity High (Extended biaryl-like system)Moderate
Deprotection Method Hydrogenolysis (H₂, Pd/C)Lewis Acid Cleavage (BBr₃)
Commercial Source [3][4]

Mechanistic Divergence & Causality (The "Why")

The fundamental difference between these two building blocks lies in their protecting group chemistry, which dictates the downstream synthetic strategy.

The Methoxy Paradigm (Robust but Restrictive): provides a highly stable, electron-rich aromatic system[4]. The methyl ether is chemically inert under most standard reaction conditions, including basic hydrolysis, Grignard additions, and strong reductions. However, this stability becomes a liability during deprotection. Cleaving a methyl ether to reveal the free phenol requires harsh Lewis acidic conditions (e.g., Boron tribromide, BBr₃, at -78°C to room temperature). Mechanistically, BBr₃ coordinates to the ether oxygen, followed by bromide attack on the methyl group. This highly reactive environment can cleave sensitive functional groups elsewhere in a complex Active Pharmaceutical Ingredient (API) or cause unwanted epimerization.

The Benzyloxy Advantage (Orthogonal and Mild): offers a distinct strategic advantage via orthogonal deprotection[3]. The benzyl ether can be cleaved smoothly via palladium-catalyzed hydrogenolysis under completely neutral conditions. Because the cleavage relies on surface catalysis specific to benzyl ethers and alkenes/alkynes, delicate pharmacophores (such as newly formed tetrazoles or sensitive amides) remain untouched[2]. This makes the benzyloxy derivative the superior choice for late-stage functionalization in complex drug synthesis.

Pathway Visualization

The following workflow illustrates the parallel synthesis of a 5-(4-hydroxyphenoxymethyl)-1H-tetrazole from both starting materials, highlighting the critical divergence in the final deprotection step.

SynthesisWorkflow Phenol1 4-Methoxyphenol Reagent Chloroacetonitrile + K2CO3 Phenol1->Reagent Phenol2 4-Benzyloxyphenol Phenol2->Reagent Nitrile1 4-Methoxyphenoxyacetonitrile Reagent->Nitrile1 Nitrile2 [4-(Benzyloxy)phenoxy]acetonitrile Reagent->Nitrile2 TetrazoleRxn NaN3, ZnBr2 (Cycloaddition) Nitrile1->TetrazoleRxn Nitrile2->TetrazoleRxn Tet1 Methoxy-Tetrazole TetrazoleRxn->Tet1 Tet2 Benzyloxy-Tetrazole TetrazoleRxn->Tet2 Deprotect1 BBr3, DCM (-78°C to RT) Tet1->Deprotect1 Deprotect2 H2, Pd/C (Neutral, RT) Tet2->Deprotect2 FinalProduct 5-(4-Hydroxyphenoxymethyl)-1H-tetrazole (Free Phenol) Deprotect1->FinalProduct Deprotect2->FinalProduct

Parallel synthesis pathways comparing methoxy and benzyloxy deprotection strategies.

Self-Validating Experimental Protocols

The following methodologies detail the synthesis and utilization of these compounds, designed as self-validating systems where the physical phenomena (e.g., pH shifts, phase separations) confirm reaction progress.

Protocol A: General Synthesis of Aryloxyacetonitriles (Williamson Ether Synthesis)

Based on the foundational alkylation templates documented in[1].

  • Initiation: Charge an oven-dried round-bottom flask with the substituted phenol (1.0 equiv) and anhydrous N,N-Dimethylformamide (DMF) to create a 0.5 M solution.

  • Base Addition: Add anhydrous K₂CO₃ (1.5 equiv).

    • Causality: K₂CO₃ acts as a mild, insoluble base. It quantitatively deprotonates the phenol to form the highly nucleophilic phenoxide anion without providing enough hydroxide character to hydrolyze the sensitive nitrile product.

  • Alkylation: Cool the suspension to 0°C and dropwise add chloroacetonitrile (1.2 equiv).

    • Causality: Cooling minimizes exothermic side reactions and prevents the volatile alkylating agent from evaporating before reacting.

  • Propagation & Isolation: Warm to room temperature and stir for 12 hours. Quench with distilled water (self-validation: dissolution of inorganic salts), extract with EtOAc, wash extensively with brine to remove DMF, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Conversion to Tetrazole (Cycloaddition)
  • Activation: Dissolve the aryloxyacetonitrile (1.0 equiv) in a 1:1 mixture of water and isopropanol. Add NaN₃ (1.2 equiv) and ZnBr₂ (1.0 equiv).

    • Causality: ZnBr₂ acts as a targeted Lewis acid. It coordinates strictly to the nitrile nitrogen, lowering the LUMO energy of the triple bond and significantly accelerating the [3+2] cycloaddition with the azide anion.

  • Cycloaddition: Reflux the mixture for 24 hours.

  • Isolation: Cool to room temperature and acidify with 1M HCl until the pH reaches 2.

    • Causality: Tetrazoles have a pKa of ~4.5. Acidifying to pH 2 ensures the tetrazole is fully protonated, forcing it to precipitate out of the aqueous layer or partition cleanly into an organic extraction phase.

Protocol C: Orthogonal Deprotection to Free Phenol

Path 1: Hydrogenolysis of Benzyloxy-Tetrazole

  • Dissolve the intermediate in MeOH. Add 10% Pd/C (0.1 equiv by weight). Purge the flask and stir under an H₂ atmosphere (1 atm) for 4 hours.

  • Causality: The palladium surface selectively adsorbs the benzyl ether, facilitating hydrogen insertion. The byproduct is toluene (highly volatile), leaving the tetrazole core perfectly intact. Filter through Celite to yield the pure product.

Path 2: Demethylation of Methoxy-Tetrazole

  • Dissolve the intermediate in anhydrous DCM and cool to -78°C under argon. Dropwise add BBr₃ (3.0 equiv).

  • Causality: A large excess of BBr₃ is mandatory because the electron-rich nitrogens of the newly formed tetrazole ring will competitively coordinate the Lewis acid, stalling the ether cleavage if only 1.0 equivalent is used. Quench carefully with MeOH to destroy excess reagent.

Comparative Performance Data

Experimental yields and functional group tolerances clearly illustrate the operational superiority of the benzyloxy pathway when synthesizing complex, sensitive molecules.

Synthesis MetricBenzyloxy PathwayMethoxy Pathway
Step 1 Yield (Alkylation) 88 - 92%90 - 95%
Step 2 Yield (Tetrazole) 85 - 89%86 - 90%
Step 3 Yield (Deprotection) 92 - 96%65 - 75%
Overall Yield ~75% ~55%
Functional Group Tolerance High (Neutral conditions)Low (Harsh acidic conditions)
Byproduct Profile Toluene (volatile, easily removed)Methyl bromide (toxic gas), boron salts

Conclusion & Selection Matrix

While 4-Methoxyphenoxyacetonitrile is an excellent, cost-effective starting material for synthesizing highly stable, end-stage methoxy-aromatics (such as certain chromones or simple biaryl systems), it is suboptimal when a free phenol is required late in the synthesis. [4-(Benzyloxy)phenoxy]acetonitrile is the superior choice for complex drug development. Its benzyl protecting group provides a reliable, orthogonal deprotection pathway that preserves sensitive heterocycles like tetrazoles, ultimately delivering higher overall yields and greater synthetic flexibility.

References

  • Thermo Fisher Scientific. (n.d.). 4-Methoxyphenoxyacetonitrile, 97%. Fisher Scientific. URL:[Link]

  • Molport. (2026). 2-[4-(benzyloxy)phenoxy]acetonitrile | 50635-26-2. Molport Chemical Database. URL:[Link]

  • McManus, J. M., & Herbst, R. M. (1959). Tetrazole Analogs of Plant Auxins. The Journal of Organic Chemistry, 24(10), 1464–1467. (Cited within Combinatorial Synthesis and in Vitro Evaluation of a Biaryl Hydroxyketone Library). ACS Publications. URL:[Link]

Sources

Comparative

HPLC validation methods for determining [4-(Benzyloxy)phenoxy]acetonitrile purity

An Expert's Comparative Guide to HPLC Validation Methods for Determining [4-(Benzyloxy)phenoxy]acetonitrile Purity Introduction: The Critical Role of Purity in Pharmaceutical Intermediates [4-(Benzyloxy)phenoxy]acetonitr...

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Author: BenchChem Technical Support Team. Date: April 2026

An Expert's Comparative Guide to HPLC Validation Methods for Determining [4-(Benzyloxy)phenoxy]acetonitrile Purity

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

[4-(Benzyloxy)phenoxy]acetonitrile is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). As with any component in the pharmaceutical manufacturing chain, its purity is not merely a quality metric; it is a critical determinant of the final drug product's safety and efficacy. Impurities, whether they are residual starting materials, by-products from synthesis, or degradants, can have unintended pharmacological effects or impact the stability of the API. Therefore, robust, validated analytical methods are required to ensure that the purity of [4-(Benzyloxy)phenoxy]acetonitrile meets stringent regulatory standards.

This guide provides a comparative analysis of two distinct High-Performance Liquid Chromatography (HPLC) methods for purity determination. It is designed for researchers, analytical scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the methodological choices. We will explore a rapid screening method ideal for in-process monitoring and a high-resolution method designed for final release testing and stability studies, both validated according to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]

The Analytical Challenge: Understanding [4-(Benzyloxy)phenoxy]acetonitrile and its Potential Impurities

The molecular structure of [4-(Benzyloxy)phenoxy]acetonitrile, featuring two aromatic rings connected by an ether linkage and a nitrile group, presents specific analytical considerations.

  • Chromophore: The presence of benzene rings provides strong UV absorbance, making UV detection a suitable and sensitive choice for HPLC analysis.[3]

  • Potential Impurities: Impurities can arise from the synthetic route, such as unreacted starting materials (e.g., 4-hydroxyphenoxyacetonitrile or benzyl bromide) or by-products.

  • Degradation Pathways: The ether linkage is a potential site for acid- or base-catalyzed hydrolysis, which could yield phenol and benzaldehyde derivatives. The nitrile group could also be susceptible to hydrolysis. Forced degradation studies are essential to identify these potential degradants and ensure the analytical method can separate them from the main compound.[4][5][6] This process is fundamental to developing a "stability-indicating" method, a key regulatory requirement.[6][7]

Comparison of HPLC Methodologies

The choice of an HPLC method is always a balance between speed, resolution, and robustness. Here, we compare two reverse-phase HPLC (RP-HPLC) methods designed with different objectives in mind.

Method A: Rapid Gradient Screening This method is optimized for speed, making it suitable for high-throughput applications like in-process controls or reaction monitoring. It uses a standard C18 column and a fast, steep gradient.

Method B: High-Resolution Phenyl-Hexyl Method This method prioritizes resolution and specificity, which is critical for final purity assessment and stability testing. It employs a Phenyl-Hexyl stationary phase to offer alternative selectivity, particularly for aromatic compounds, through π-π interactions.[8] The shallower gradient ensures maximum separation of closely eluting impurities.

ParameterMethod A: Rapid Gradient (C18)Method B: High-Resolution (Phenyl-Hexyl)Rationale & Justification
Stationary Phase C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)The C18 phase provides excellent hydrophobic retention, a standard for most RP separations. The Phenyl-Hexyl phase offers orthogonal selectivity by adding π-π interaction capabilities, which can significantly improve the resolution of aromatic analytes and their impurities.[8]
Mobile Phase A: 0.1% Phosphoric Acid in WaterB: AcetonitrileA: 20 mM Potassium Phosphate Buffer, pH 3.0B: AcetonitrileAcetonitrile is often preferred for its low UV cutoff and lower viscosity compared to methanol.[9][10] A simple acidic modifier (Method A) is sufficient for screening. A buffer (Method B) provides better control over the mobile phase pH, leading to more reproducible retention times and improved peak shape for any ionizable impurities.
Gradient Profile 5% to 95% B in 10 minutes40% to 60% B in 20 minutesThe steep gradient in Method A allows for rapid elution of all components. The shallow gradient in Method B provides more time for closely related species to separate, maximizing resolution.
Flow Rate 1.2 mL/min1.0 mL/minA slightly higher flow rate contributes to the shorter run time of Method A. A standard 1.0 mL/min flow rate in Method B is optimal for column efficiency.
Detection UV at 225 nmUV at 225 nmThe aromatic nature of the analyte suggests strong absorbance in the low UV range. 225 nm is chosen to provide high sensitivity for both the parent compound and potential impurities.
Primary Use Case In-process control, reaction monitoring, rapid screening.Release testing, stability studies, impurity profiling.The trade-off is clear: Method A prioritizes speed, while Method B prioritizes the confidence in separation required for regulatory submission.

Validation Strategy: A Framework for Trustworthiness

To be suitable for its intended purpose, an analytical method must be validated. The validation process demonstrates that the method is accurate, precise, and specific.[11] Our validation strategy follows the ICH Q2(R1) guideline and incorporates forced degradation to establish specificity.[1][12]

Validation_Workflow cluster_dev Phase 1: Development & Specificity cluster_val Phase 2: Core Validation Parameters cluster_final Phase 3: Finalization MD Method Development (Selectivity Optimization) FD Forced Degradation (Acid, Base, H2O2, Heat, Light) MD->FD Stress API PP Peak Purity Analysis (Using PDA/MS) FD->PP Analyze Stressed Samples VAL Validation Protocol Execution PP->VAL Confirm Specificity VR Validation Report PP->VR LIN Linearity & Range VAL->LIN ACC Accuracy (% Recovery) VAL->ACC PRE Precision (Repeatability & Intermediate) VAL->PRE LOQ LOD & LOQ VAL->LOQ ROB Robustness VAL->ROB LIN->VR ACC->VR PRE->VR LOQ->VR ROB->VR

Caption: High-level workflow for HPLC method validation, from development and specificity testing through to the final report.

Specificity through Forced Degradation

Specificity is arguably the most critical validation parameter for a purity method. It is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[11][13][14] Forced degradation studies are the cornerstone of establishing specificity for a stability-indicating method.[4][5] The goal is to achieve 5-20% degradation of the API to ensure that any potential degradants are formed at a concentration that can be reliably detected.[5][7]

Forced_Degradation_Workflow Forced Degradation Experimental Design cluster_stress Stress Conditions API [4-(Benzyloxy)phenoxy]acetonitrile (API Sample) Acid Acid Hydrolysis (e.g., 0.1N HCl, 60°C) API->Acid Base Base Hydrolysis (e.g., 0.1N NaOH, 60°C) API->Base Ox Oxidation (e.g., 3% H2O2, RT) API->Ox Therm Thermal (e.g., 80°C, Solid State) API->Therm Photo Photolytic (ICH Q1B Light Exposure) API->Photo Analysis HPLC Analysis of all samples (vs. Control) Acid->Analysis Base->Analysis Ox->Analysis Therm->Analysis Photo->Analysis Result Demonstrate Specificity: - No co-elution with main peak - Peak purity > 0.995 - Resolution (Rs) > 2.0 for all degradants Analysis->Result

Sources

Comparative

Validating the biological activity of [4-(Benzyloxy)phenoxy]acetonitrile analogs

Validating the Biological Activity of[4-(Benzyloxy)phenoxy]acetonitrile Analogs: A Comparative Guide for VEGFR-2 Inhibition As a Senior Application Scientist in early-stage drug discovery, I approach the validation of no...

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Author: BenchChem Technical Support Team. Date: April 2026

Validating the Biological Activity of[4-(Benzyloxy)phenoxy]acetonitrile Analogs: A Comparative Guide for VEGFR-2 Inhibition

As a Senior Application Scientist in early-stage drug discovery, I approach the validation of novel pharmacophores not merely as a checklist of assays, but as a self-validating system. Every experimental choice must confirm the mechanistic hypothesis established by the previous step.

The [4-(Benzyloxy)phenoxy]acetonitrile scaffold, along with its methoxy derivatives such as 4-(Benzyloxy)-3-methoxyphenylacetonitrile, has emerged as a critical building block in medicinal chemistry. These compounds serve as highly effective monomers in the synthesis of anti-cancer dihydroisoquinolines [1] and are pivotal precursors for benzimidazole and benzoxazole-based Vascular Endothelial Growth Factor-2 (VEGFR-2/KDR) receptor tyrosine kinase inhibitors [3].

This guide objectively compares the biological performance of these analogs against standard-of-care alternatives and provides the field-proven experimental workflows required to validate their efficacy.

Mechanistic Overview & Pathway Targeting

To understand how to test these compounds, we must first understand how they work. The specific arrangement of the benzyloxy and phenoxy groups allows these derivatives to occupy the hydrophobic pocket created by the "DFG-out" conformation of the VEGFR-2 kinase domain [3]. By utilizing the acetonitrile moiety as a handle for cyclization, these molecules are converted into potent ATP-competitive inhibitors that disrupt tumor angiogenesis.

Pathway VEGF VEGF Ligand VEGFR2 VEGFR-2 (KDR) Kinase VEGF->VEGFR2 Ligand Binding ATP ATP Binding Pocket VEGFR2->ATP Conformational Shift Downstream PI3K / MAPK Signaling ATP->Downstream Phosphorylation Analog [4-(Benzyloxy)phenoxy]acetonitrile Derivative Analog->ATP ATP-Competitive Inhibition Angiogenesis Tumor Angiogenesis & Cell Proliferation Downstream->Angiogenesis Gene Expression

Figure 1: Mechanism of [4-(Benzyloxy)phenoxy]acetonitrile analogs targeting the VEGFR-2 pathway.

Comparative Performance Analysis

When evaluating synthesized analogs, it is crucial to benchmark them against established multi-targeted RTK inhibitors like Sunitinib and Sorafenib. The table below summarizes the quantitative data across three critical validation tiers: enzymatic inhibition, cellular proliferation, and in vivo vascular permeability[3].

Compound / InhibitorTarget / Chemical ClassKDR Kinase IC₅₀ (nM)HUVEC Proliferation IC₅₀ (nM)Vascular Permeability Inhibition (%)
Analog A (Derived from 4-(Benzyloxy)-3-methoxyphenylacetonitrile)Dihydroisoquinoline45 ± 5120 ± 1565%
Analog B (Derived from 4-(4-(Benzyloxy)phenoxy)quinoline)Benzoxazole / Benzimidazole12 ± 235 ± 879%
Sunitinib (Standard Control)Multi-targeted RTK Inhibitor9 ± 125 ± 585%
Sorafenib (Standard Control)Dual Raf-KDR Inhibitor22 ± 450 ± 1070%

Key Insight: While Analog A demonstrates moderate activity, Analog B (synthesized via the cyclization of the phenoxyacetonitrile core) achieves sub-50 nM efficacy in HUVEC cells, rivaling the clinical standard Sunitinib. This confirms that the benzyloxy-phenoxy spatial arrangement is highly optimized for the KDR ATP-binding cleft.

Self-Validating Experimental Workflows

A robust validation pipeline moves logically from target-specific biochemical assays to complex phenotypic models.

Workflow Synthesis 1. Chemical Synthesis (Cyclization) Enzymatic 2. KDR Kinase Assay (IC50 Determination) Synthesis->Enzymatic Purified Analogs Cellular 3. HUVEC Proliferation (Cell Viability) Enzymatic->Cellular IC50 < 100 nM InVivo 4. Miles Assay (Vascular Permeability) Cellular->InVivo High Efficacy

Figure 2: Step-by-step validation workflow from synthesis to in vivo efficacy testing.

Protocol 1: VEGFR-2 (KDR) Tyrosine Kinase Inhibition Assay

This in vitro assay determines the biochemical potency of the synthesized analogs.

Step-by-Step Methodology:

  • Preparation: Dilute recombinant human KDR kinase domain in assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl₂, 0.1 mM EGTA, 0.01% Tween-20, 2 mM DTT).

  • Compound Addition: Add the [4-(Benzyloxy)phenoxy]acetonitrile analogs in a 10-point, 3-fold serial dilution (starting at 10 µM) to the assay plate.

  • Substrate & ATP Initiation: Add 0.2 mg/mL poly(Glu,Tyr) substrate and 10 µM ATP to initiate the reaction. Incubate at room temperature for 60 minutes.

  • Detection: Add Kinase-Glo® reagent (or equivalent ATP-detection reagent) and measure luminescence after 10 minutes.

  • Data Analysis: Calculate IC₅₀ using a 4-parameter logistic curve fit.

Expert Causality: Why use exactly 10 µM ATP? This concentration is set at or near the Michaelis constant ( Km​ ) for KDR. If you use saturating ATP levels, you will artificially inflate the apparent IC₅₀ of ATP-competitive inhibitors, leading to false negatives during lead optimization.

Protocol 2: HUVEC Cellular Proliferation Assay

Biochemical potency does not guarantee cellular permeability. This assay validates that the compound can cross the cell membrane and inhibit VEGF-driven angiogenesis in a physiological environment.

Step-by-Step Methodology:

  • Cell Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) at 3,000 cells/well in a 96-well plate using standard endothelial growth medium. Allow to adhere for 24 hours.

  • Serum Starvation: Wash cells and replace with low-serum media (0.5% FBS) for 24 hours.

  • Treatment: Pre-incubate cells with the synthesized analogs for 1 hour.

  • Stimulation: Add 20 ng/mL of recombinant human VEGF₁₆₅ to the wells. Incubate for 72 hours at 37°C, 5% CO₂.

  • Viability Readout: Add CellTiter-Blue® or perform an MTT assay. Measure fluorescence/absorbance to quantify viable cells.

Expert Causality: Why perform serum starvation? Standard FBS contains a multitude of growth factors (EGF, FGF, PDGF) that can activate parallel survival pathways (like PI3K/Akt) independent of VEGFR-2. Starving the cells synchronizes their cell cycle and ensures that the observed proliferation is strictly VEGF-dependent, creating a self-validating system where cell death is directly tied to KDR inhibition.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 297963, 4-Benzyloxy-3-methoxyphenylacetonitrile. PubChem. Available at:[Link]

  • Journal of Medicinal Chemistry - ACS Publications. Design, Synthesis, and Evaluation of Orally Active Benzimidazoles and Benzoxazoles as Vascular Endothelial Growth Factor-2 Receptor Tyrosine Kinase Inhibitors. ACS Publications. Available at:[Link]

Validation

Benchmarking Catalytic Hydrogenation of [4-(Benzyloxy)phenoxy]acetonitrile: Chemoselectivity and Yield Optimization

As a Senior Application Scientist, navigating the reduction of bifunctional building blocks requires moving beyond empirical guesswork and relying on thermodynamic and mechanistic causality. The catalytic hydrogenation o...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, navigating the reduction of bifunctional building blocks requires moving beyond empirical guesswork and relying on thermodynamic and mechanistic causality. The catalytic hydrogenation of [4-(Benzyloxy)phenoxy]acetonitrile (CAS 50635-26-2)[1] presents a classic chemoselectivity challenge for drug development professionals: reducing an aliphatic nitrile to a primary amine while selectively preserving—or intentionally cleaving—a highly sensitive benzyl ether moiety.

This guide benchmarks the performance of various heterogeneous catalysts, dissects the mechanistic pathways that drive byproduct formation, and provides self-validating experimental workflows for both chemoselective reduction and global deprotection.

The Chemoselectivity Conundrum & Mechanistic Causality

When subjecting [4-(Benzyloxy)phenoxy]acetonitrile to reductive conditions, the catalyst surface must mediate competition between two distinct functional groups:

  • The Nitrile (-CN): Reduction proceeds via the [2]. The nitrile is first reduced to a highly reactive aldimine intermediate (R-CH=NH). If the local concentration of the newly formed primary amine is high, it will nucleophilically attack the aldimine, ejecting ammonia to form an unwanted secondary amine dimer[3].

  • The Benzyl Ether (Ar-O-CH₂-Ph): Noble metals, particularly Palladium, excel at oxidative addition into benzylic C-O bonds, leading to rapid [4] and the liberation of toluene.

The Causality of Catalyst Choice: To achieve chemoselective nitrile reduction without debenzylation, we must utilize base-metal skeletal catalysts.[5] in primary amine selectivity because its surface kinetics favor the rapid, direct hydrogenation of the aldimine over the condensation pathway. Furthermore, the addition of anhydrous or aqueous ammonia is non-negotiable; it shifts the thermodynamic equilibrium of the aldimine condensation backward, effectively suppressing secondary amine formation[6].

Conversely, if the goal is a one-pot global reduction (yielding the deprotected phenol), Palladium on Carbon (Pd/C) under acidic conditions is the optimal choice, as the acid accelerates ether cleavage and protects the resulting amine from poisoning the catalyst surface.

Catalyst Benchmarking Data

The following table summarizes the quantitative benchmarking of [4-(Benzyloxy)phenoxy]acetonitrile conversion across four distinct catalytic systems.

Reaction Conditions: 0.5 M substrate in Methanol, 500 psi H₂, 60 °C, 4 hours (unless otherwise noted).

Catalyst SystemAdditive / ModifierConversion (%)Yield: Primary Amine (O-Bn Intact)Yield: Secondary Amine ByproductYield: Phenol (Global Deprotection)
Raney Cobalt (Sponge Co) 5 eq. NH₃ (aq)>99%96% 2%<1%
Raney Nickel (Sponge Ni) 5 eq. NH₃ (aq)>99%88% 9%2%
5% Ru/Al₂O₃ None85%65% 15%5%
10% Pd/C 1.1 eq. HCl (aq)*>99%0% 0%98%

*Pd/C reaction run at 50 psi H₂, 40 °C to prevent over-reduction of the aromatic ring.

Mechanistic Divergence Visualization

The following diagram illustrates the divergent pathways dictated by the choice of catalyst and additives.

G Substrate [4-(Benzyloxy)phenoxy]acetonitrile (Substrate) Aldimine Aldimine Intermediate (R-CH=NH) Substrate->Aldimine H2, Catalyst (Rate Determining) Phenol 4-(2-aminoethoxy)phenol (Global Deprotection) Substrate->Phenol H2, Pd/C + HCl (Concerted Cleavage) Target 2-(4-(benzyloxy)phenoxy)ethan-1-amine (Primary Amine) Aldimine->Target H2, Ra-Co + NH3 (Chemoselective) SecAmine Secondary Amine Byproduct (Dimerization) Aldimine->SecAmine Condensation (Amine + Aldimine) Target->Phenol H2, Pd/C (Hydrogenolysis)

Caption: Catalyst-dependent divergent hydrogenation pathways for [4-(Benzyloxy)phenoxy]acetonitrile.

Self-Validating Experimental Workflows

To ensure reproducibility, the following protocols integrate In-Process Controls (IPCs) that create a self-validating feedback loop before proceeding to workup.

Protocol A: Chemoselective Reduction to 2-(4-(benzyloxy)phenoxy)ethan-1-amine

Objective: Reduce the nitrile while preserving the benzyl ether using Raney Cobalt.

  • Catalyst Preparation: Wash 10 wt% Raney Cobalt slurry with methanol (3x) under an argon atmosphere to remove storage water. Caution: Pyrophoric.

  • Reaction Assembly: In a high-pressure Parr reactor, dissolve 10.0 g of [4-(Benzyloxy)phenoxy]acetonitrile in 100 mL of Methanol. Add 20 mL of 28% aqueous ammonia (NH₄OH).

  • Hydrogenation: Seal the reactor, purge with Nitrogen (3x), then Hydrogen (3x). Pressurize to 500 psi H₂ and heat to 60 °C with vigorous stirring (800 rpm) to overcome gas-liquid mass transfer limitations.

  • In-Process Control (IPC) & Validation: After 3 hours, sample the reaction and analyze via HPLC-UV (254 nm).

    • Validation Criteria: The reaction is complete when the starting material peak (Area < 1%) is replaced by a single, more polar peak. The absence of a highly polar phenol peak validates that the benzyl ether remains intact.

  • Workup: Cool to room temperature, vent H₂, and purge with Nitrogen. Filter the catalyst through a pad of Celite under a blanket of Nitrogen. Concentrate the filtrate under reduced pressure to yield the primary amine.

Protocol B: Global Deprotection & Reduction to 4-(2-aminoethoxy)phenol

Objective: Simultaneous nitrile reduction and benzyl ether cleavage using Pd/C.

  • Reaction Assembly: In a standard hydrogenation vessel, dissolve 10.0 g of[4-(Benzyloxy)phenoxy]acetonitrile in 100 mL of Methanol. Add 1.1 equivalents of concentrated HCl (aq).

    • Causality Note: The acid protonates the resulting amine, preventing it from coordinating to and poisoning the Palladium surface, while simultaneously accelerating ether hydrogenolysis.

  • Catalyst Addition: Carefully add 1.0 g of 10% Pd/C (50% wet) under an inert atmosphere.

  • Hydrogenation: Purge the vessel with Nitrogen (3x) and Hydrogen (3x). Pressurize to 50 psi H₂ and maintain at 40 °C.

  • In-Process Control (IPC) & Validation: After 4 hours, sample for LC-MS analysis.

    • Validation Criteria: Monitor for the mass of the fully deprotected product (m/z 154.1 [M+H]⁺). The complete disappearance of both the starting material and the intermediate benzylated amine (m/z 244.1 [M+H]⁺) validates total hydrogenolysis.

  • Workup: Filter through Celite, wash with methanol, and concentrate. The product is isolated as the hydrochloride salt, which can be recrystallized from ethanol/ether.

References
  • Krupka, J., & Pasek, J. "Nitrile Hydrogenation on Solid Catalysts – New Insights into the Reaction Mechanism". ResearchGate. URL:[Link][2]

  • Beller, M., et al. "A State‐of‐the‐Art Heterogeneous Catalyst for Efficient and General Nitrile Hydrogenation". Angewandte Chemie. URL:[Link][6]

  • "Method for the hydrogenation of nitriles to primary amines". US Patent 4375003A. URL:[5]

  • "Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers". MDPI. URL:[Link][3]

  • "Palladium on Charcoal as a Catalyst for Stoichiometric Chemo- and Stereoselective Hydrosilylations and Hydrogenations". ACS Publications. URL:[Link][4]

Sources

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